Technical Documentation Center

6-Chloro-5-iodo-2-methylpyrimidin-4-ol Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 6-Chloro-5-iodo-2-methylpyrimidin-4-ol
  • CAS: 111079-42-6

Core Science & Biosynthesis

Foundational

An In-Depth Technical Guide to 4-Chloro-5-iodo-6-hydroxy-2-methylpyrimidine and its Derivatives: Synthesis, Reactivity, and Applications in Drug Discovery

This guide provides a comprehensive technical overview of 4-chloro-5-iodo-6-hydroxy-2-methylpyrimidine, a substituted pyrimidine of significant interest to researchers, scientists, and professionals in drug development....

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides a comprehensive technical overview of 4-chloro-5-iodo-6-hydroxy-2-methylpyrimidine, a substituted pyrimidine of significant interest to researchers, scientists, and professionals in drug development. We will delve into its nomenclature, tautomeric forms, synthesis, and the versatile reactivity that makes it a valuable scaffold in medicinal chemistry. This document is designed to be a practical resource, offering not just theoretical background but also actionable experimental protocols and field-proven insights.

Introduction: The Pyrimidine Core and the Question of Identity

The pyrimidine ring is a foundational heterocyclic motif in numerous biologically active compounds, including several FDA-approved drugs.[1] Its ability to be functionalized at multiple positions makes it a privileged scaffold in drug discovery. The title compound, 4-chloro-5-iodo-6-hydroxy-2-methylpyrimidine, presents a trifunctionalized core ripe for chemical exploration. However, a critical aspect of its chemistry is the concept of tautomerism.

Tautomerism: The "Hydroxy" vs. "Oxo" Forms

The "6-hydroxy" substituent on the pyrimidine ring gives rise to keto-enol tautomerism. The "enol" form (hydroxypyrimidine) is in equilibrium with the more stable "keto" form (pyrimidinone or dihydropyrimidin-6-one).[2][3] For 4-hydroxypyrimidines, the equilibrium strongly favors the keto tautomer, particularly in the solid state and in polar solvents.[3][4] Therefore, while the name "4-chloro-5-iodo-6-hydroxy-2-methylpyrimidine" might be used, the compound will predominantly exist as its keto tautomer, 4-chloro-5-iodo-2-methyl-1,6-dihydropyrimidin-6-one or 4-chloro-5-iodo-2-methylpyrimidin-6(1H)-one . This distinction is crucial as the tautomeric form dictates the molecule's hydrogen bonding capabilities and, consequently, its interactions with biological targets.[2]

G Tautomeric Equilibrium cluster_0 4-chloro-5-iodo-6-hydroxy-2-methylpyrimidine (Enol Form) cluster_1 4-chloro-5-iodo-2-methylpyrimidin-6(1H)-one (Keto Form) enol keto enol->keto Equilibrium

Caption: Tautomeric equilibrium of the title compound.

Nomenclature and Identification

Due to the likely misnomer in the common name, identifying this exact compound via a CAS number is challenging. However, several closely related and structurally similar compounds are commercially available and serve as excellent starting points for synthesis.

PropertyValue
IUPAC Name 4-chloro-5-iodo-6-methylpyrimidine
Synonym(s) Pyrimidine, 4-chloro-5-iodo-6-methyl-[5]
CAS Number 83410-15-5[5]
Molecular Formula C₅H₄ClIN₂[5]
Molecular Weight 254.45 g/mol [6]
Appearance Off-white solid[5]
Storage 2-8°C[5]

Synthesis of the Substituted Pyrimidine Core

The synthesis of a multifunctional pyrimidine like 4-chloro-5-iodo-2-methylpyrimidin-6-one is a multi-step process that requires careful control of reaction conditions to achieve the desired substitution pattern. A plausible synthetic route would involve the initial formation of the pyrimidine ring, followed by sequential halogenation.

General Synthetic Workflow

A common strategy begins with the cyclization of a 1,3-dicarbonyl compound (or its equivalent) with an amidine to form the pyrimidinone core. This is followed by chlorination and then iodination.

G Synthetic Workflow A 2-methyl-6-hydroxypyrimidin-4-one (or similar precursor) B Chlorination (e.g., POCl₃) A->B C 4,6-dichloro-2-methylpyrimidine B->C D Selective Hydrolysis C->D E 4-chloro-2-methylpyrimidin-6-one D->E F Iodination (e.g., NIS) E->F G 4-chloro-5-iodo-2-methylpyrimidin-6-one F->G

Caption: A potential synthetic route to the target compound.

Experimental Protocol: Iodination of a Chloropyrimidine

This protocol is adapted from the synthesis of a similar compound, 4-amino-2-chloro-5-iodopyrimidine, and illustrates the direct iodination of a pyrimidine ring.[7]

Objective: To introduce an iodine atom at the 5-position of a 4-chloropyrimidine derivative.

Materials:

  • 4-chloro-2-methylpyrimidin-6-one (1.0 eq)

  • N-iodosuccinimide (NIS) (1.1 - 1.5 eq)

  • Anhydrous Dimethylformamide (DMF)

  • Aqueous sodium thiosulfate solution

  • Ethyl acetate

  • Brine (saturated NaCl solution)

  • Anhydrous sodium sulfate (Na₂SO₄)

  • Round-bottom flask, magnetic stirrer, separatory funnel, and other standard laboratory glassware.

Procedure:

  • In a round-bottom flask, dissolve the 4-chloro-2-methylpyrimidin-6-one (1.0 eq) in anhydrous DMF.

  • To the stirred solution, add N-iodosuccinimide (1.1 to 1.5 eq) portion-wise at room temperature.

  • Stir the reaction mixture at room temperature for 4-12 hours.

  • Monitor the progress of the reaction by Thin-Layer Chromatography (TLC).

  • Upon completion, pour the reaction mixture into a separatory funnel containing an aqueous solution of sodium thiosulfate to quench any excess iodine.

  • Extract the aqueous layer with ethyl acetate (3 times the volume of the aqueous layer).

  • Combine the organic layers and wash with brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

  • Purify the crude product by column chromatography on silica gel or by recrystallization to afford the pure 4-chloro-5-iodo-2-methylpyrimidin-6-one.

Key Reactions and Applications in Drug Development

The synthetic utility of 4-chloro-5-iodo-substituted pyrimidines lies in the differential reactivity of the two halogen atoms. The chlorine at the 4-position is susceptible to nucleophilic aromatic substitution (SNAr), while the iodine at the 5-position is ideal for palladium-catalyzed cross-coupling reactions.[7]

Nucleophilic Aromatic Substitution (SNAr) at the 4-Position

The electron-withdrawing nature of the pyrimidine ring's nitrogen atoms activates the C4-Cl bond towards nucleophilic attack.[8] This allows for the introduction of a wide variety of substituents, most commonly nitrogen, oxygen, or sulfur-based nucleophiles.

G SNAr Reaction Workflow A 4-chloro-5-iodo-pyrimidine derivative C Microwave heating (120-140°C, 15-30 min) A->C B Nucleophile (e.g., R-NH₂) Base (e.g., Et₃N) Solvent (e.g., Propanol) B->C D Work-up (Aqueous NaHCO₃, EtOAc extraction) C->D E 4-amino-5-iodo-pyrimidine product D->E G Sonogashira Coupling Workflow A 4-substituted-5-iodo-pyrimidine derivative C Reaction under inert atmosphere (Room temp. to 80°C) A->C B Terminal Alkyne (1.1-1.5 eq) Pd catalyst (e.g., Pd(PPh₃)₄) Cu(I) iodide (co-catalyst) Base (e.g., Et₃N) B->C D Work-up (Filtration, extraction) C->D E 5-alkynyl-pyrimidine product D->E

Caption: General workflow for Sonogashira cross-coupling reactions.

Experimental Protocol: Sonogashira Coupling of a 5-Iodopyrimidine

This is a general procedure for the Sonogashira coupling of a 5-iodopyrimidine. [9] Objective: To introduce an alkynyl group at the 5-position.

Materials:

  • 4-substituted-5-iodo-2-methylpyrimidin-6-one (1.0 eq)

  • Terminal alkyne (1.1-1.5 eq)

  • Palladium catalyst (e.g., Pd(PPh₃)₄, 0.05 eq)

  • Copper(I) iodide (CuI) (0.1 eq)

  • Amine base (e.g., triethylamine, 2.0-3.0 eq)

  • Anhydrous solvent (e.g., THF or DMF)

  • Schlenk flask or sealed tube

Procedure:

  • To a dry Schlenk flask or sealed tube under an inert atmosphere (Nitrogen or Argon), add the 5-iodopyrimidine (1.0 eq), the palladium catalyst (0.05 eq), and copper(I) iodide (0.1 eq).

  • Add the anhydrous solvent and the amine base.

  • Add the terminal alkyne (1.1-1.5 eq) to the reaction mixture via syringe.

  • Stir the reaction at the appropriate temperature (ranging from room temperature to 80 °C) and monitor by TLC or LC-MS.

  • Upon completion, cool the reaction mixture to room temperature, dilute with a suitable organic solvent (e.g., ethyl acetate), and filter through a pad of celite.

  • Wash the organic layer with water and brine, then dry over anhydrous sodium sulfate.

  • Concentrate the solution under reduced pressure and purify the crude product by column chromatography.

Spectroscopic Analysis

The structural elucidation of substituted pyrimidines relies on a combination of spectroscopic techniques. [10][11]

  • ¹H NMR: The spectrum would show a singlet for the methyl group (around 2.0-2.5 ppm) and a singlet for the N-H proton of the pyrimidinone ring (which can be broad and may exchange with D₂O).

  • ¹³C NMR: The spectrum would display distinct signals for the methyl carbon, the four pyrimidine ring carbons (with the carbon bearing the iodine being significantly upfield), and the carbonyl carbon (if in the keto form, around 160-170 ppm).

  • IR Spectroscopy: Key absorptions would include N-H stretching (around 3200 cm⁻¹), C-H stretching (around 3000 cm⁻¹), a strong C=O stretch for the pyrimidinone (around 1650-1700 cm⁻¹), and C=C/C=N stretching in the 1500-1600 cm⁻¹ region. [11]* Mass Spectrometry: The mass spectrum will show the molecular ion peak, which will have a characteristic isotopic pattern due to the presence of chlorine.

Safety and Handling

Halogenated heterocyclic compounds should be handled with care, following standard laboratory safety procedures. [12]

  • Personal Protective Equipment (PPE): Wear chemical-resistant gloves (e.g., nitrile), safety goggles with side shields, and a lab coat. [12]* Handling: Always handle these compounds in a well-ventilated chemical fume hood to avoid inhalation of dust or vapors. [12]Avoid contact with skin and eyes. Use spark-proof tools if working with flammable solvents. [12]* Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area, away from incompatible materials such as strong oxidizing agents. * Disposal: Dispose of waste in accordance with local, state, and federal regulations for hazardous chemical waste. Do not discard down the drain. [13]

Conclusion

4-Chloro-5-iodo-6-hydroxy-2-methylpyrimidine and its more stable tautomeric form, 4-chloro-5-iodo-2-methylpyrimidin-6(1H)-one, represent a class of highly versatile and synthetically valuable building blocks in medicinal chemistry. The differential reactivity of the chloro and iodo substituents allows for a programmed, site-selective functionalization of the pyrimidine core through nucleophilic aromatic substitution and palladium-catalyzed cross-coupling reactions. This enables the rapid generation of diverse chemical libraries for screening in drug discovery programs. A thorough understanding of its tautomerism, synthetic routes, and reactivity is paramount for any researcher aiming to leverage this powerful scaffold in the development of novel therapeutic agents.

References

  • BenchChem. (2025). Application Notes and Protocols for Nucleophilic Substitution Reactions of 5-(Bromomethyl)-2-chloropyrimidine. BenchChem.
  • BenchChem. (2025). An In-Depth Technical Guide to the Synthesis of 4-Amino-2-chloro-5-iodopyrimidine. BenchChem.
  • BenchChem. (2025). Technical Support Center: Optimization of 4-Chloropyrimidine Substitution Reactions. BenchChem.
  • BenchChem. (2025). 6-(Hydroxymethyl)pyrimidin-4-ol: An In-depth Technical Guide to Tautomerism and Stability. BenchChem.
  • PubChem. (n.d.). 4-Chloro-5-iodo-6-methyl-2-(methylthio)pyrimidine. National Center for Biotechnology Information.
  • BenchChem. (2025).
  • ResearchGate. (n.d.). Nucleophilic aromatic substitution reactions of chloropyrimidines.
  • Sigma-Aldrich. (n.d.). 4-Chloro-5-iodo-6-methyl-2-(methylthio)pyrimidine. MilliporeSigma.
  • U.S. Environmental Protection Agency. (2025). 4-Chloro-5-iodopyrimidine Properties. EPA.
  • BenchChem. (2025). A Comparative Guide to the Reactivity of Halopyrimidines in Cross-Coupling Reactions. BenchChem.
  • ResearchGate. (n.d.). Nucleophilic Substitution in Some 5-Chloropyrimidines. Synthesis and Properties of Condensed Pyridopyrimidines.
  • Sigma-Aldrich. (n.d.). 4-Chloro-5-iodo-6-methyl-2-(methylthio)pyrimidine. Merck.
  • Chemsrc. (2025). 4-Chloro-5-iodo-2,6-dimethylpyrimidine. Chemsrc.
  • Rlavie. (n.d.). 4-Chloro-5-Iodo-6-Methylpyrimidine. Shanghai Rlavie Technology Co., ltd.
  • YouTube. (2019, January 19).
  • ChemicalBook. (n.d.).
  • Research Collection. (2021, May 9). Large screening of DNA-compatible reaction conditions for Suzuki and Sonogashira cross. Research Collection.
  • Sigma-Aldrich. (2024).
  • Fisher Scientific. (2025).
  • Washington State University. (n.d.).
  • PubChemLite. (n.d.). 4-chloro-5-iodo-6-methylpyrimidine (C5H4ClIN2). PubChemLite.
  • National Center for Biotechnology Information. (n.d.). Copper-Free Sonogashira Cross-Coupling for Functionalization of Alkyne-Encoded Proteins in Aqueous Medium and in Bacterial Cells. PMC.
  • BenchChem. (2025).
  • Royal Society of Chemistry. (n.d.). Catalyst-controlled regioselective Sonogashira coupling of 9-substituted-6-chloro-2,8-diiodopurines. RSC Publishing.
  • Unknown Source. (n.d.). Chapter 13 Spectroscopy NMR, IR, MS, UV-Vis.
  • Unknown Source. (n.d.). synthesis of 4-chloro-2-(3,5-dimethyl-1h-pyrazol-1-yl)-6- methylpyrimidine.
  • ResearchGate. (n.d.). IR, NMR spectral data of pyrimidine derivatives.
  • PubChem. (n.d.). 4-Chloro-5-methyl-2-(methylthio)pyrimidine. National Center for Biotechnology Information.
  • PubChem. (n.d.). 4-Chloro-5-iodopyrimidine. National Center for Biotechnology Information.
  • Fisher Scientific. (2025).
  • ResearchGate. (n.d.). Tautomerism in 4-Hydroxypyrimidine, S-Methyl-2-thiouracil, and 2-Thiouracil.
  • Scribd. (n.d.). Chemistry 318: Ir, MS, Uv, NMR Spectros. Scribd.
  • Chemistry Steps. (2025). Identifying Unknown from IR, NMR, and Mass Spectrometry. Chemistry Steps.
  • PubMed. (2016, June 1). Two tautomeric forms of 2-amino-5,6-dimethylpyrimidin-4-one.
  • PubMed. (n.d.). Synthesis of tricyclic 4-chloro-pyrimido[4,5-b]b[2][14]enzodiazepines. National Center for Biotechnology Information.

  • PubChemLite. (n.d.). 4-chloro-5-iodo-6-methyl-2-(methylthio)pyrimidine. PubChemLite.
  • Growing Science. (2021, August 16).
  • WuXi Biology. (n.d.). How about Tautomers?. WuXi Biology.
  • National Center for Biotechnology Information. (n.d.). Synthetic approaches and pharmaceutical applications of chloro-containing molecules for drug discovery: A critical review. PMC.
  • National Center for Biotechnology Information. (2009, October 20). Let's not forget tautomers. PMC.
  • OICC Press. (n.d.). One-pot synthesis of pyrimido[4,5-d]pyrimidine derivatives using a new DABCO-based ionic liquid catalyst.

Sources

Exploratory

6-Chloro-5-iodo-2-methylpyrimidin-4-ol MSDS and safety data sheet

Safe Handling, Chemical Profile, and Synthetic Utility Guide Part 1: Executive Summary & Identification[1][2][3] 6-Chloro-5-iodo-2-methylpyrimidin-4-ol is a highly functionalized heterocyclic scaffold used primarily in t...

Author: BenchChem Technical Support Team. Date: February 2026

Safe Handling, Chemical Profile, and Synthetic Utility Guide

Part 1: Executive Summary & Identification[1][2][3]

6-Chloro-5-iodo-2-methylpyrimidin-4-ol is a highly functionalized heterocyclic scaffold used primarily in the development of pharmaceuticals and agrochemicals. Its structural uniqueness lies in its orthogonal reactivity : it possesses three distinct reactive sites (C-Cl, C-I, and C-OH/C=O) that allow for sequential, regioselective modifications. This makes it an invaluable intermediate for fragment-based drug discovery (FBDD), particularly in the synthesis of kinase inhibitors and antiviral agents.

Chemical Identity
ParameterDetail
CAS Number 111079-42-6
IUPAC Name 6-Chloro-5-iodo-2-methylpyrimidin-4-ol
Synonyms 6-Chloro-5-iodo-2-methyl-4(3H)-pyrimidinone; 4-Chloro-5-iodo-6-hydroxy-2-methylpyrimidine
Molecular Formula C₅H₄ClIN₂O
Molecular Weight 270.46 g/mol
SMILES CC1=NC(=O)C(I)=C(Cl)N1 (Keto tautomer)
Appearance Off-white to pale yellow solid

Part 2: Safety Assessment (MSDS/SDS Core)

Note: This data is synthesized from GHS classifications of close structural analogs and specific hazard data for halogenated pyrimidines. Always consult the specific vendor SDS before handling.

Hazard Classification (GHS)

Signal Word: WARNING [1]

Hazard ClassCategoryHazard StatementCode
Skin Corrosion/Irritation Cat. 2Causes skin irritation.[1][2][3][4]H315
Serious Eye Damage/Irritation Cat.[1][2][3] 2ACauses serious eye irritation.[4]H319
STOT - Single Exposure Cat. 3May cause respiratory irritation.[2][3][4]H335
Emergency Response Protocol

The following diagram outlines the critical decision-making process during an exposure incident.

EmergencyResponse Start EXPOSURE INCIDENT Type Identify Exposure Route Start->Type Skin SKIN CONTACT (H315) Type->Skin Eye EYE CONTACT (H319) Type->Eye Inhale INHALATION (H335) Type->Inhale Act_Skin 1. Remove contaminated clothing 2. Wash with soap & water (15 min) 3. Seek medical advice if irritation persists Skin->Act_Skin Act_Eye 1. Rinse cautiously with water (15 min) 2. Remove contact lenses if easy to do 3. Urgent Medical Attention Eye->Act_Eye Act_Inhale 1. Remove victim to fresh air 2. Keep at rest in breathing position 3. Call POISON CENTER if unwell Inhale->Act_Inhale

Figure 1: Standardized emergency response workflow for halogenated pyrimidine exposure.

Handling & Storage[7]
  • Storage Conditions: Keep container tightly closed in a dry and well-ventilated place. Light Sensitive: The C-I bond is susceptible to photolytic cleavage. Store in amber vials or foil-wrapped containers at 2-8°C.

  • Incompatibilities: Strong oxidizing agents, strong bases.

  • PPE: Nitrile gloves (0.11 mm thickness minimum), safety goggles (EN 166), and lab coat. Work within a fume hood to avoid inhalation of dust/aerosols.[2]

Part 3: Technical Profile & Synthetic Utility

Physicochemical Properties
PropertyValue/Description
Melting Point 230–235 °C (Decomposes)
Solubility Soluble in DMSO, DMF; Sparingly soluble in MeOH; Insoluble in Water.
pKa (Predicted) ~6.5 (Amide/Enol acidity)
Tautomerism Exists predominantly as the pyrimidin-4(3H)-one (keto form) in solid state and neutral solution, but reacts as the pyrimidin-4-ol (enol form) under basic conditions or during O-alkylation.
Orthogonal Reactivity Map

The power of this molecule lies in the ability to selectively functionalize specific positions.

  • C5-Iodine: The "soft" electrophile. Reacts rapidly in Pd-catalyzed cross-couplings (Suzuki-Miyaura, Sonogashira) due to the weak C-I bond.

  • C6-Chlorine: The "hard" electrophile. Susceptible to Nucleophilic Aromatic Substitution (SNAr) with amines or alkoxides.

  • C4-Hydroxyl: Can be converted to a leaving group (Cl, OTf) or used for O-alkylation.

ReactivityMap Core 6-Chloro-5-iodo- 2-methylpyrimidin-4-ol Suzuki Pd-Catalyzed Coupling (Suzuki/Sonogashira) Core->Suzuki Targets C5-I (Most Reactive) SNAr S_NAr Substitution (Amines/Alkoxides) Core->SNAr Targets C6-Cl Alkylation O-Alkylation / Chlorination (POCl3 or R-X) Core->Alkylation Targets C4-OH Prod_Suzuki C5-Aryl/Alkynyl Derivatives Suzuki->Prod_Suzuki Prod_SNAr C6-Amino/Alkoxy Derivatives SNAr->Prod_SNAr Prod_Alk C4-Ether or Dichloro Species Alkylation->Prod_Alk

Figure 2: Chemo-selective functionalization pathways for the scaffold.

Part 4: Experimental Protocols

Synthesis of 6-Chloro-5-iodo-2-methylpyrimidin-4-ol

Context: If the compound is not purchased, it is typically synthesized via iodination of the commercially available precursor 6-chloro-2-methylpyrimidin-4-ol (CAS 17551-52-9).

Reagents:

  • 6-Chloro-2-methylpyrimidin-4-ol (1.0 eq)

  • N-Iodosuccinimide (NIS) (1.1 eq)

  • Acetonitrile (ACN) or DMF (Solvent)

  • TFA (Catalytic, 0.1 eq - optional to accelerate)

Protocol:

  • Setup: In a dry round-bottom flask wrapped in aluminum foil (to exclude light), dissolve 6-chloro-2-methylpyrimidin-4-ol (10 mmol) in anhydrous ACN (50 mL).

  • Addition: Add NIS (11 mmol) portion-wise at room temperature.

  • Reaction: Stir the mixture at 60°C for 4–6 hours. Monitor by HPLC or TLC (50% EtOAc/Hexane). The product usually appears as a less polar spot compared to the starting material.

  • Workup: Cool to room temperature. Remove solvent under reduced pressure.[5]

  • Purification: Resuspend the residue in water (50 mL) and filter the resulting precipitate. Wash the solid with cold water and hexanes.

  • Yield: Recrystallize from Ethanol/Water if necessary. Typical yield: 75–85%.

Quality Control: Analytical Standards

To ensure the integrity of the scaffold before using it in expensive coupling reactions, verify the following:

  • 1H NMR (DMSO-d6, 400 MHz):

    • 
       2.35 ppm (s, 3H, -CH₃ at C2).
      
    • 
       13.0-13.5 ppm (br s, 1H, -OH/NH tautomer).
      
    • Note: Absence of protons in the aromatic region (6.0–9.0 ppm) confirms full substitution at C5.

  • Mass Spectrometry (ESI+):

    • Target Mass: [M+H]⁺ = 270.9/272.9 (Characteristic Chlorine isotope pattern 3:1).

Part 5: References

  • National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 13636518: 4-Chloro-5-iodo-6-methyl-2-(methylthio)pyrimidine (Structural Analog). Retrieved from [Link]

  • Bhat, B. A., et al. (2009). Synthesis and Antimicrobial Evaluation of 5-Iodopyrimidine Analogs. Indian Journal of Pharmaceutical Sciences. Retrieved from [Link]

Sources

Foundational

Comparative Technical Analysis: 6-Chloro-5-iodo-2-methylpyrimidin-4-ol vs. 4,6-Dichloro Analogs

Topic: Comparative Technical Analysis: 6-Chloro-5-iodo-2-methylpyrimidin-4-ol vs. 4,6-Dichloro-5-iodo-2-methylpyrimidine Audience: Researchers, Scientists, and Drug Development Professionals Format: In-depth Technical Gu...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Comparative Technical Analysis: 6-Chloro-5-iodo-2-methylpyrimidin-4-ol vs. 4,6-Dichloro-5-iodo-2-methylpyrimidine Audience: Researchers, Scientists, and Drug Development Professionals Format: In-depth Technical Guide

Executive Summary: The Strategic Choice of Scaffold

In the architecture of kinase inhibitors and nucleotide analogs, the pyrimidine core is ubiquitous. However, the choice between 6-Chloro-5-iodo-2-methylpyrimidin-4-ol (Compound A) and its fully chlorinated analog, 4,6-Dichloro-5-iodo-2-methylpyrimidine (Compound B) , is not merely a matter of availability. It is a strategic decision regarding orthogonality versus symmetry .

  • Compound A (Chloro-hydroxy) offers a pre-desymmetrized scaffold with three orthogonal handles (OH, Cl, I), ideal for stepwise, regiocontrolled functionalization.

  • Compound B (Dichloro) serves as a symmetric bis-electrophile, offering rapid access to 4,6-difunctionalized systems but requiring careful stoichiometry to avoid over-substitution (bis-adducts) during the first diversification step.

This guide analyzes the physicochemical distinctions, synthetic interconnections, and divergent reactivity profiles of these two critical building blocks.[1]

Structural Chemotype & Physicochemical Properties[2]

Tautomerism and Solubility

The defining feature of Compound A is its tautomeric equilibrium. Unlike the fixed aromatic system of the dichloro analog, the "4-ol" species exists predominantly as the pyrimidin-4(3H)-one tautomer in the solid state and polar solvents.

Feature6-Chloro-5-iodo-2-methylpyrimidin-4-ol (A)4,6-Dichloro-5-iodo-2-methylpyrimidine (B)
Dominant Tautomer Keto (Pyrimidinone) : Proton on N3, C=O at C4.None : Fixed aromatic pyridine-like system.
H-Bonding Donor (N-H) and Acceptor (C=O). High lattice energy.Acceptor only (Ring N). Low lattice energy.
Solubility Low in non-polar solvents (DCM, Hexane). Soluble in DMSO, DMF, alcohols.High in organic solvents (DCM, EtOAc, Toluene).
Acidity (pKa) Acidic N-H (pKa ~8-9). Deprotonates with weak bases (K₂CO₃).Non-acidic.
Stability Hydrolytically stable; susceptible to O-alkylation vs N-alkylation.Hydrolytically sensitive (slowly hydrolyzes to A in water/acid).
The Iodine Handle (C5)

In both compounds, the iodine atom at C5 is sterically crowded by the flanking substituents (4,6-positions). However, in Compound A , the adjacent carbonyl (keto form) or hydroxyl group modifies the electronics, making the C-I bond slightly more electron-rich compared to the highly electron-deficient Compound B .

Synthetic Interconnectivity & Production[3]

The relationship between these two compounds is linear. Compound B is typically the precursor to Compound A via partial hydrolysis, or Compound A is an intermediate in the synthesis of Compound B if starting from the dihydroxy species.

Synthesis Workflow

The most robust industrial route begins with 2-methyl-4,6-dihydroxypyrimidine.

  • Iodination: Electrophilic iodination (I₂/NaOH or NIS) at C5.

  • Chlorination: Vilsmeier-Haack type reaction (POCl₃) converts both OH groups to Cl.

  • Partial Hydrolysis (Optional): Controlled basic hydrolysis of the Dichloro (B) yields the Chloro-hydroxy (A).

SynthesisWorkflow Start 2-Methyl-4,6- dihydroxypyrimidine IodoInt 5-Iodo-2-methyl- 4,6-dihydroxypyrimidine Start->IodoInt Iodination (I2, NaOH) Dichloro 4,6-Dichloro-5-iodo- 2-methylpyrimidine (Compound B) IodoInt->Dichloro Chlorination (POCl3, reflux) ChloroHydroxy 6-Chloro-5-iodo- 2-methylpyrimidin-4-ol (Compound A) IodoInt->ChloroHydroxy Controlled Chlorination (POCl3, limited eq) Dichloro->ChloroHydroxy Partial Hydrolysis (NaOH, THF/H2O, 0°C)

Caption: Synthetic relationship between the dihydroxy precursor, the dichloro analog, and the chloro-hydroxy target.

Reactivity Matrix: The Core Divergence

The choice of scaffold dictates the synthetic strategy for library generation.

Scenario A: Nucleophilic Aromatic Substitution (SNAr)[4]

Compound B (Dichloro): The Symmetry Challenge

  • Mechanism: Addition-Elimination at C4 or C6.

  • Regioselectivity: Since the molecule is symmetric (axis through C2-C5), the first substitution is statistically random but chemically identical.

  • The Risk: Once the first nucleophile adds, the product is a monochloro pyrimidine. Depending on the nucleophile's electronic nature (electron-donating vs. withdrawing), the second chlorine may become deactivated or remain reactive.

    • Amine Nucleophiles: The product (amino-chloropyrimidine) is more electron-rich, deactivating the second Cl. Result: Good selectivity for mono-substitution.

    • Alkoxide/Thiol Nucleophiles: Less deactivation. Result: Higher risk of bis-substitution (over-reaction).

Compound A (Chloro-hydroxy): The Orthogonal Advantage

  • Mechanism: SNAr occurs exclusively at C6-Cl. The C4-OH (or C4=O) is not a leaving group under standard SNAr conditions.

  • Benefit: No risk of bis-substitution. You get clean mono-functionalization at C6.

  • Subsequent Step: The C4-OH can be activated later (e.g., tosylation or PyBroP) to install a different nucleophile, allowing for hetero-difunctionalization (Nu1 at C6, Nu2 at C4) with perfect regiocontrol.

Scenario B: Metal-Catalyzed Cross-Coupling (C5-I)

Both compounds possess a C5-Iodine, a "gold standard" handle for Suzuki, Sonogashira, or Stille couplings.

  • Chemoselectivity (I vs Cl): The C-I bond undergoes oxidative addition with Pd(0) much faster than the C-Cl bond. Therefore, Suzuki coupling at C5 can be performed in the presence of the C6-Cl (in Compound A) or C4,6-diCl (in Compound B).

  • Compound A Specifics: The free OH/NH group can poison sensitive catalysts or undergo competitive N-arylation. Recommendation: Protect the OH (e.g., as a benzyl ether or SEM group) before attempting C5 cross-coupling.

Experimental Protocols

Protocol 1: Synthesis of 4,6-Dichloro-5-iodo-2-methylpyrimidine (Compound B)

From 5-iodo-2-methyl-4,6-dihydroxypyrimidine.

  • Setup: In a dry round-bottom flask, suspend 5-iodo-2-methyl-4,6-dihydroxypyrimidine (10.0 g, 37.6 mmol) in POCl₃ (40 mL).

  • Catalyst: Add N,N-diethylaniline (3.0 mL) dropwise (acts as an acid scavenger and catalyst).

  • Reaction: Reflux the mixture (approx. 105°C) for 4–6 hours. The suspension will clear as the dichloro product forms.

  • Quench: Cool to RT. Remove excess POCl₃ under reduced pressure.[2] Pour the thick residue slowly onto crushed ice (Exothermic!).

  • Extraction: Extract with DCM (3 x 50 mL). Wash organics with saturated NaHCO₃ and brine.

  • Purification: Dry over Na₂SO₄ and concentrate. Recrystallize from Hexane/EtOAc.

    • Yield: ~85-90%.

    • Appearance: Off-white crystalline solid.

Protocol 2: Regioselective SNAr on Compound A

Target: Introduction of an amine at C6.[3]

  • Setup: Dissolve Compound A (1.0 eq) in DMF or n-Butanol.

  • Reagents: Add the amine (1.1 eq) and a base (DIPEA, 2.0 eq).

  • Conditions: Heat to 80°C for 4 hours.

    • Note: The C4-OH does not react. The C6-Cl is displaced.[4]

  • Workup: Dilute with water. If the product precipitates, filter it.[5] If not, extract with EtOAc.[6]

    • Advantage:[7] No bis-amino byproduct is observed, unlike with the dichloro analog.

Strategic Decision Matrix (Visualization)

The following diagram illustrates the decision logic for selecting the appropriate starting material based on the desired final drug scaffold.

DecisionMatrix Target Target Molecule Strategy Sym Symmetric Substitution? (Same Nu at C4 & C6) Target->Sym Asym Asymmetric Substitution? (Different Nu at C4 & C6) Target->Asym CompB Use 4,6-Dichloro (B) (Bis-Electrophile) Sym->CompB Preferred Asym->CompB Possible but risk of mix CompA Use Chloro-Hydroxy (A) (Orthogonal Handles) Asym->CompA High Control Path1 Double SNAr (Fast, High Yield) CompB->Path1 Path2 Step 1: SNAr at C6 Step 2: Activate C4-OH -> SNAr CompA->Path2 Path3 Direct C5 Coupling (Suzuki/Sonogashira) CompA->Path3 Requires OH protection

Caption: Decision matrix for selecting between Chloro-Hydroxy and Dichloro scaffolds based on target symmetry.

References

  • BenchChem. "Synthesis and Properties of 4-Amino-2-chloro-5-iodopyrimidine."[8] BenchChem Technical Guides. Accessed Feb 2026. Link

  • PubChem. "Compound Summary: 6-Chloro-2-methylpyrimidin-4-amine." National Library of Medicine. Link

  • Google Patents. "Synthetic method of 4,6-dichloro-2-methylpyrimidine (CN102432547A)." Google Patents. Link

  • WuXi AppTec. "Regioselectivity in SNAr reaction of Dichloropyrimidines." WuXi AppTec QM Magic Class. Link

  • ChemicalBook. "4,6-Dichloro-2-methylpyrimidine Synthesis and Properties." ChemicalBook. Link

Sources

Exploratory

Tautomeric Dynamics of 4-Hydroxy-6-chloropyrimidines: A Technical Guide

Executive Summary The structural integrity of 4-hydroxy-6-chloropyrimidine (6-Cl-4-HP) in solution is a deceptive concept. While nomenclature suggests a static hydroxylated aromatic ring (lactim), experimental evidence c...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary The structural integrity of 4-hydroxy-6-chloropyrimidine (6-Cl-4-HP) in solution is a deceptive concept. While nomenclature suggests a static hydroxylated aromatic ring (lactim), experimental evidence confirms a dynamic equilibrium dominated by oxo-forms (lactams). For drug development professionals designing nucleoside analogs or transition-state inhibitors, assuming the wrong tautomer leads to erroneous docking scores, failed synthetic routes, and misinterpretation of binding kinetics.

This guide provides a definitive technical analysis of the tautomeric landscape of 6-Cl-4-HP, establishing the causality between solvent polarity and proton migration, and offering a self-validating analytical protocol for structural verification.

Part 1: Mechanistic Fundamentals of the Equilibrium

The Lactam-Lactim Triad

Contrary to the "hydroxy" descriptor, 6-Cl-4-HP exists in a prototropic equilibrium involving three primary species. The electron-withdrawing nature of the chlorine atom at position C6 significantly acidifies the ring nitrogen protons, altering the canonical ratios seen in unsubstituted pyrimidines.

  • The Lactim (Enol): 6-chloropyrimidin-4-ol. Aromatic, but energetically disfavored in polar media.

  • The 3H-Lactam (Keto): 6-chloropyrimidin-4(3H)-one. Often the thermodynamic minimum in solution.

  • The 1H-Lactam (Keto): 6-chloropyrimidin-4(1H)-one. A competitive isomer, particularly when N3 is sterically crowded or involved in specific hydrogen bonding.

The chlorine substituent exerts a negative inductive effect (-I), pulling electron density from the ring. This destabilizes the partial positive charge on the carbon adjacent to the nitrogen in the lactam forms, yet the solvation energy of the polar C=O bond in aqueous or DMSO media overwhelmingly favors the lactam over the lactim.

Visualization: The Tautomeric Network

The following diagram illustrates the dynamic interchange and the proton migration pathways.

Tautomerism Lactim Lactim Form (6-chloropyrimidin-4-ol) Favored in: Gas Phase / Non-polar Lactam3H 3H-Lactam Form (6-chloropyrimidin-4(3H)-one) Favored in: Polar Aprotic (DMSO) Lactim->Lactam3H Proton Shift N3 Lactam1H 1H-Lactam Form (6-chloropyrimidin-4(1H)-one) Favored in: Polar Protic (H2O) Lactim->Lactam1H Proton Shift N1 Lactam3H->Lactam1H Intermolecular H-Shift

Caption: Figure 1. The prototropic triangle of 6-chloropyrimidine derivatives. In solution, the equilibrium shifts heavily toward the blue (3H) and green (1H) nodes.

Part 2: Solvent-Dependent Dynamics

The choice of solvent is not merely a medium for dissolution; it is an active participant in defining the molecular structure. The high dipole moment of the lactam forms (due to charge separation between N and O) is stabilized by high-dielectric solvents.

Comparative Solvent Effects

The table below synthesizes data on how solvent polarity dictates the dominant species.

Solvent ClassRepresentative SolventDominant TautomerMechanistic Driver
Polar Protic Water (

), Methanol
Lactam (Mixture of 1H/3H) Hydrogen bonding stabilizes the carbonyl oxygen and the N-H dipole. The 6-Cl group acidity promotes rapid exchange.
Polar Aprotic DMSO-

, DMF
3H-Lactam (Major) High dielectric constant stabilizes the zwitterionic character of the lactam without competing for proton donation.
Non-Polar Chloroform (

), Benzene
Lactim / Lactam Mix Low dielectric constant fails to stabilize the charge separation of the lactam, lowering the energy barrier to the lactim form.
Gas Phase (Vacuum)Lactim (Enol) In the absence of solvation, the aromaticity of the lactim form often renders it the global minimum.

Critical Insight for Synthesis: If you are performing a nucleophilic substitution at the C6-chlorine, using a non-polar solvent may expose the C4-OH (lactim) to side reactions, whereas polar solvents protect the oxygen as a carbonyl (lactam).

Part 3: Analytical Methodologies (Protocols)

Relying solely on


H NMR for tautomer identification is prone to error due to rapid proton exchange broadening the N-H signals. A self-validating protocol combining 

C NMR and UV-Vis is required.
Protocol 1: The "Dual-Nuclei" NMR Validation

Objective: Unambiguously distinguish between C-OH (lactim) and C=O (lactam) species.

Reagents:

  • Compound: 4-hydroxy-6-chloropyrimidine (>98% purity).

  • Solvent A: DMSO-

    
     (Dry, stored over 4Å sieves).
    
  • Solvent B:

    
     (for contrast, if solubility permits).
    

Workflow:

  • Preparation: Dissolve 10 mg of sample in 0.6 mL DMSO-

    
    . Ensure the tube is dry to prevent water-catalyzed proton exchange.
    
  • 
    H Acquisition:  Acquire spectrum with a wide sweep width (up to 16 ppm).
    
    • Indicator: Look for a broad singlet >11 ppm. This confirms the presence of an acidic N-H (Lactam). A sharp singlet at ~9-10 ppm would suggest O-H (Lactim), but is rare.

  • 
    C Acquisition (The Validator):  Acquire a proton-decoupled 
    
    
    
    C spectrum with sufficient scans (approx. 512) to resolve quaternary carbons.
    • Lactam Marker: Signal at 160–170 ppm (Carbonyl-like).[1]

    • Lactim Marker: Signal at 155–162 ppm (Aromatic C-O).

    • Differentiation: Compare the C4 shift to a reference O-methylated derivative (fixed lactim model) and N-methylated derivative (fixed lactam model) if available.

  • 
    N HMBC (Optional High-Res):  If available, run 
    
    
    
    H-
    
    
    N HMBC.
    • Result: A correlation between the ring proton (H5) and a protonated nitrogen confirms the location of the proton (N1 vs N3).

Protocol 2: UV-Vis Isosbestic Point Analysis

Objective: Confirm equilibrium dynamics by varying pH or concentration.

Workflow:

  • Prepare a

    
     solution in buffered water.
    
  • Titrate pH from 2 to 10.

  • Observation: The presence of distinct isosbestic points (wavelengths where absorbance is invariant) confirms a clean equilibrium between two species (e.g., cation

    
     neutral lactam or neutral lactam 
    
    
    
    anion) without degradation.
Visualization: Analytical Decision Tree

AnalyticalWorkflow Start Start: Structural Determination Solvent Dissolve in DMSO-d6 Start->Solvent HNMR 1H NMR Analysis Solvent->HNMR CheckNH Signal > 11 ppm? HNMR->CheckNH CNMR 13C NMR Analysis CheckNH->CNMR Yes (Broad) CheckNH->CNMR No (Check Exchange) CheckCO C4 Shift > 163 ppm? CNMR->CheckCO ResultLactam Conclusion: Lactam Dominant (Likely 3H or 1H) CheckCO->ResultLactam Yes (C=O character) ResultLactim Conclusion: Lactim Present (Rare/Mixture) CheckCO->ResultLactim No (C-OH character)

Caption: Figure 2. Decision tree for NMR-based tautomer assignment in solution.

Part 4: Implications for Drug Design[2]

Understanding this tautomerism is not an academic exercise; it is a prerequisite for rational drug design.

  • Molecular Docking: Most docking software (e.g., Glide, AutoDock) requires a fixed input structure. Using the lactim (OH) form when the protein binding pocket is hydrated will result in incorrect H-bond donor/acceptor mapping. The lactam presents an H-bond acceptor (C=O) and donor (N-H), whereas the lactim presents a donor/acceptor (OH) and acceptor (N).

  • Scaffold Reactivity: The 6-chloro group is susceptible to nucleophilic aromatic substitution (

    
    ). The rate of this reaction depends on the electron deficiency of the ring. The lactam form, with its amide-like resonance, has different electron density at C6 compared to the fully aromatic lactim.
    
  • Formulation Stability: In liquid formulations, the 6-Cl bond is liable to hydrolysis, yielding 4,6-dihydroxypyrimidine (uracil derivative). This hydrolysis is acid-catalyzed and proceeds faster if the N1/N3 positions are protonated.

References

  • Katritzky, A. R., et al. (2010). The Tautomerism of Heterocycles. Academic Press. (The foundational text on heterocyclic equilibrium).
  • Shoup, R. R., & Becker, E. D. (1972). Tautomerism of hydroxypyrimidines.[1][2][3][4][5] NMR studies. Journal of the American Chemical Society. Link

  • López, C., & Claramunt, R. M. (2021). Solvent effects on the tautomerism of 4-hydroxypyrimidine derivatives: A DFT and NMR study. Journal of Molecular Structure.
  • Giuliano, B. M., et al. (2010). Tautomerism in 4-hydroxypyrimidine, S-methyl-2-thiouracil, and 2-thiouracil. Journal of Physical Chemistry A. Link

  • BenchChem. (2025).[1] 6-(Hydroxymethyl)pyrimidin-4-ol: An In-depth Technical Guide to Tautomerism and Stability. Link

Sources

Foundational

Suppliers and price of 6-Chloro-5-iodo-2-methylpyrimidin-4-ol for research

Technical Whitepaper: Strategic Sourcing & Quality Assurance of 6-Chloro-5-iodo-2-methylpyrimidin-4-ol Executive Summary 6-Chloro-5-iodo-2-methylpyrimidin-4-ol (CAS: 111079-42-6) is a high-value heterocyclic building blo...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Whitepaper: Strategic Sourcing & Quality Assurance of 6-Chloro-5-iodo-2-methylpyrimidin-4-ol

Executive Summary

6-Chloro-5-iodo-2-methylpyrimidin-4-ol (CAS: 111079-42-6) is a high-value heterocyclic building block utilized primarily in the synthesis of multi-targeted kinase inhibitors.[][2] Its structural uniqueness lies in its orthogonal reactivity : the C5-iodine atom facilitates palladium-catalyzed cross-couplings (Suzuki-Miyaura, Sonogashira), while the C6-chlorine atom remains available for nucleophilic aromatic substitution (


).[][2]

This guide addresses the critical supply chain challenge: this compound is not a commodity chemical. It is a "made-to-order" or "low-stock" intermediate, often commanding prices exceeding $2,500 per gram in research quantities.[][2] Sourcing errors here—specifically regarding tautomeric purity and de-iodinated impurities—can lead to catastrophic failures in downstream GMP steps.

Chemical Profile & Tautomerism

Understanding the physical state of this molecule is a prerequisite for accurate Quality Control (QC).

  • IUPAC Name: 6-Chloro-5-iodo-2-methylpyrimidin-4-ol[][2]

  • CAS Number: 111079-42-6[][2]

  • Molecular Formula:

    
    [2]
    
  • Molecular Weight: 270.46 g/mol [2]

The Tautomer Trap

Like many hydroxypyrimidines, this compound exists in a dynamic equilibrium between the enol (4-hydroxy) and keto (4-oxo) forms.[][2] In solution (DMSO-


), the keto form (pyrimidin-4(3H)-one) often predominates due to the stabilization of the amide-like resonance.[][2]
  • Implication for QC: An operator might reject a batch because the proton NMR shows a broad singlet at ~12-13 ppm (N-H) instead of a sharp O-H signal. This is a false rejection. The N-H signal confirms the keto tautomer, which is chemically identical for most synthetic purposes.

Market Analysis: Suppliers & Pricing

The market for CAS 111079-42-6 is fragmented.[][2] Unlike common reagents (e.g., reagents available from Sigma-Aldrich in 24 hours), this intermediate typically requires a lead time of 2-4 weeks unless found in specific "building block" catalogs.[][2]

Verified Supplier Landscape (2025-2026 Data)
Supplier CategoryVendor ExamplesAvailabilityEst. Price (1g)Risk Profile
Specialty Catalog Ivy Fine Chemicals Stock (Low)$1,000 - $1,200 *Low.[][2] Specialized in heterocycles.[3][4][5]
CRO/Aggregator BOC Sciences Lead Time (2-3 wks)$800 - $1,100 Medium.[][2] Often re-synthesized upon order.
Bulk Manufacturer Pharmaffiliates Custom Quote$400 - $600 High.[][2] Minimum order quantity (MOQ) usually applies (e.g., 10g+).

*Note: Prices for <1g quantities (e.g., 100mg) are disproportionately higher, often reaching


500 per 100mg.[2]
Buying Strategy
  • Research Scale (<5g): Prioritize Ivy Fine Chemicals or similar specialty vendors who hold physical stock. The premium price pays for the elimination of the 3-week synthesis lead time.

  • Pilot Scale (>100g): Do not buy from catalogs. Contract a CRO (e.g., WuXi, Enamine) to synthesize a fresh batch. The degradation of the C-I bond over time in storage makes "old stock" risky for scale-up.[]

Technical Specification & Quality Control

The primary failure mode for this compound is de-iodination (reversion to 6-chloro-2-methylpyrimidin-4-ol) or hydrolysis of the chloro-group.[][2]

Acceptance Criteria
  • Purity (HPLC):

    
     97.0% (Area %).
    
  • Identity (1H NMR): Consistent with structure (Methyl singlet ~2.3-2.5 ppm; No aromatic C-H at position 5).

  • Impurity Limit: Des-iodo analog (CAS 17551-52-9) must be < 1.0%.[][2] Reason: This impurity will compete in

    
     reactions but fail in Pd-coupling, leading to chain-termination in library synthesis.
    
QC Workflow Diagram

VendorQualification Start Receive Shipment (CAS 111079-42-6) Visual Visual Inspection (Off-white/Yellow Solid) Start->Visual Solubility Solubility Test (DMSO/DMF) Visual->Solubility NMR 1H NMR (DMSO-d6) Check for C5-H (6.5 ppm) Solubility->NMR LCMS LC-MS Analysis Target Mass: 270.9 (M+H) NMR->LCMS Decision Decision Gate LCMS->Decision Approve Release to Inventory Decision->Approve Purity >97% No Des-Iodo Reject Quarantine & Return Decision->Reject Des-Iodo >1% Or Color = Brown

Figure 1: Incoming Quality Control (IQC) decision tree for halogenated pyrimidines. Note the specific check for the C5-proton signal in NMR, which indicates iodine loss.

Application Context: Why This Scaffold?

This molecule is a "linchpin" intermediate. C5-iodinated pyrimidines are kinetically superior in palladium-catalyzed reactions compared to their brominated or chlorinated counterparts.[][2]

Reaction Hierarchy (Chemo-selectivity)
  • Position 5 (Iodine): Most reactive. Undergoes Suzuki, Stille, or Sonogashira coupling at room temperature or mild heating.

  • Position 6 (Chlorine): Moderately reactive. Requires higher temperatures or strong nucleophiles for

    
     displacement.
    
  • Position 4 (Hydroxyl/Keto): Can be activated (e.g., with

    
    ) to a chloride, but usually protected or left as a hydrogen bond donor/acceptor.
    
Synthesis Utility Diagram

SynthesisUtility Scaffold 6-Chloro-5-iodo-2-methylpyrimidin-4-ol (The Core) PathA Path A: Suzuki Coupling (Pd(PPh3)4, Ar-B(OH)2) Scaffold->PathA High Selectivity (C-I) PathB Path B: SNAr Displacement (R-NH2, Heat) Scaffold->PathB Lower Selectivity (C-Cl) IntermedA 5-Aryl-6-chloro-derivative (Retains Cl for later step) PathA->IntermedA IntermedB 6-Amino-5-iodo-derivative (Retains I for later step) PathB->IntermedB Drug Target Kinase Inhibitor (e.g., Dasatinib analogs) IntermedA->Drug Step 2: SNAr IntermedB->Drug Step 2: Suzuki

Figure 2: Orthogonal reactivity map.[][2] Path A is generally preferred to avoid side reactions, as the C-I bond is too labile to survive harsh SNAr conditions used in Path B.

Synthesis & Impurities (Expertise)

If commercial supply is unavailable, the compound can be synthesized in-house. Protocol: Iodination of 6-chloro-2-methylpyrimidin-4-ol.

  • Reagents: N-Iodosuccinimide (NIS) in DMF or

    
     with a silver salt (
    
    
    
    ) catalyst [1].
  • Critical Parameter: The reaction must be kept in the dark. Light accelerates the homolytic cleavage of the C-I bond, leading to radical byproducts and "purple" batches (free iodine contamination).

References

  • Ivy Fine Chemicals. (2025). Product Catalog: 6-chloro-5-iodo-2-methylpyrimidin-4-ol. Retrieved from 6[][2]

  • BenchChem. (2025). Technical Guide to Tautomerism in Hydroxypyrimidines. Retrieved from 7[][2]

  • MDPI Molecules. (2022). A Green Chemical Approach for Iodination of Pyrimidine Derivatives. Retrieved from 3[][2]

  • PubChem. (2025).[8][9] Compound Summary: 6-Chloro-2-methylpyrimidin-4-amine (Analogous Structure).[][2] Retrieved from 8[][2][8][9]

Sources

Protocols & Analytical Methods

Method

Protocol for Selective C-5 Arylation of 6-Chloro-5-iodo-2-methylpyrimidin-4-ol via Suzuki-Miyaura Coupling

An Application Note for Drug Development Professionals Abstract Substituted pyrimidines are foundational scaffolds in medicinal chemistry, appearing in a vast array of therapeutic agents. The ability to selectively funct...

Author: BenchChem Technical Support Team. Date: February 2026

An Application Note for Drug Development Professionals

Abstract

Substituted pyrimidines are foundational scaffolds in medicinal chemistry, appearing in a vast array of therapeutic agents. The ability to selectively functionalize specific positions on the pyrimidine ring is crucial for the synthesis of novel compound libraries and for structure-activity relationship (SAR) studies. This application note provides a detailed protocol for the selective Suzuki-Miyaura cross-coupling reaction at the C-5 position of 6-Chloro-5-iodo-2-methylpyrimidin-4-ol. We will delve into the mechanistic basis for the reaction's selectivity, offer a robust step-by-step experimental procedure, present optimization and troubleshooting strategies, and explain the causal reasoning behind the selection of specific reagents and conditions.

Reaction Principle and Mechanistic Insight

The Suzuki-Miyaura coupling is a Nobel Prize-winning, palladium-catalyzed reaction that forms a carbon-carbon bond between an organohalide and an organoboron compound.[1][2] The reaction proceeds through a well-established catalytic cycle involving three key steps: oxidative addition, transmetalation, and reductive elimination.[3][4]

The Basis for C-5 Selectivity

The target substrate, 6-Chloro-5-iodo-2-methylpyrimidin-4-ol, possesses two different halogen atoms, presenting a challenge for regioselectivity. The protocol's success hinges on the differential reactivity of the carbon-iodine (C-I) and carbon-chlorine (C-Cl) bonds.

The oxidative addition of the palladium(0) catalyst into the carbon-halogen bond is typically the rate-determining step of the catalytic cycle.[3] The reactivity of halogens in this step follows the order: I > Br > Cl > F . This trend is inversely correlated with the bond dissociation energy of the C-X bond; the weaker C-I bond is cleaved much more readily by the palladium catalyst than the stronger C-Cl bond. This significant difference in reactivity allows for the selective formation of the C-C bond at the C-5 (iodo) position while leaving the C-6 (chloro) position intact for potential subsequent functionalization.

The Catalytic Cycle

The generally accepted mechanism is visualized below. The cycle begins with the oxidative addition of the Pd(0) catalyst to the aryl iodide. The subsequent transmetalation step is facilitated by a base, which activates the boronic acid to form a more nucleophilic boronate species.[5][6] The final reductive elimination step forms the desired biaryl product and regenerates the active Pd(0) catalyst, allowing the cycle to continue.[7]

Suzuki_Catalytic_Cycle pd0 Pd(0)Ln oxidative_addition_complex Ar-Pd(II)(I)Ln pd0->oxidative_addition_complex Oxidative Addition aryl_halide Ar-I (Substrate) aryl_halide->oxidative_addition_complex transmetalation_complex Ar-Pd(II)(R)Ln oxidative_addition_complex->transmetalation_complex Transmetalation boronic_acid R-B(OH)₂ boronic_acid->transmetalation_complex base Base (e.g., K₂CO₃) base->transmetalation_complex Activation transmetalation_complex->pd0 Reductive Elimination product Ar-R (Product) transmetalation_complex->product

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Detailed Experimental Protocol

This protocol is a robust starting point. Optimization may be necessary depending on the specific arylboronic acid used.

Materials and Reagents
ReagentGradeSupplier ExampleNotes
6-Chloro-5-iodo-2-methylpyrimidin-4-ol≥97%Sigma-AldrichStarting material (1.0 equiv).
Arylboronic Acid≥98%Combi-BlocksCoupling partner (1.2-1.5 equiv).
Tetrakis(triphenylphosphine)palladium(0)≥99%Strem ChemicalsCatalyst, Pd(PPh₃)₄ (0.02-0.05 equiv). Handle in a fume hood.
Potassium Carbonate (K₂CO₃)Anhydrous, ≥99%Fisher ScientificBase (2.0-3.0 equiv).
1,4-DioxaneAnhydrous, ≥99.8%Acros OrganicsReaction solvent. Must be degassed.
Deionized WaterN/AIn-houseCo-solvent. Must be degassed.
Ethyl AcetateACS GradeVWRFor workup.
BrineSaturated solutionIn-houseFor workup.
Anhydrous Magnesium Sulfate (MgSO₄)≥97%Alfa AesarDrying agent.
Argon or Nitrogen GasHigh PurityAirgasFor maintaining an inert atmosphere.
Equipment
  • Schlenk flask or a round-bottom flask with a reflux condenser and septum

  • Magnetic stirrer and stir bar

  • Heating mantle or oil bath with temperature controller

  • Inert gas line (Ar or N₂) with a bubbler

  • Syringes and needles for liquid transfer

  • Standard laboratory glassware for workup (separatory funnel, beakers, etc.)

  • Rotary evaporator

  • Thin-Layer Chromatography (TLC) plates and chamber

  • Silica gel for column chromatography

Step-by-Step Procedure

Caption: A typical experimental workflow for the Suzuki coupling protocol.

  • Inert Atmosphere Setup: Assemble the Schlenk flask with a stir bar and condenser. Evacuate and backfill the flask with argon or nitrogen gas three times to ensure an oxygen-free environment. Maintain a positive pressure of inert gas throughout the reaction. Suzuki couplings are sensitive to oxygen, which can lead to catalyst decomposition and side reactions.[8][9]

  • Charge the Flask: To the flask, add 6-Chloro-5-iodo-2-methylpyrimidin-4-ol (1.0 equiv), the arylboronic acid (1.2 equiv), and potassium carbonate (2.5 equiv).

  • Solvent Addition: Prepare a degassed 4:1 mixture of 1,4-Dioxane:Water. Degassing is critical and can be achieved by sparging with argon for 30 minutes or via three freeze-pump-thaw cycles.[9] Add the degassed solvent mixture to the flask via syringe to achieve a substrate concentration of approximately 0.1 M.

  • Catalyst Addition: Under a positive flow of inert gas, add the tetrakis(triphenylphosphine)palladium(0) catalyst (0.03 equiv) to the flask. The mixture will typically turn yellow or dark brown.

  • Reaction: Heat the reaction mixture to 90 °C with vigorous stirring.

  • Monitoring: Monitor the reaction progress by TLC or LC-MS every 1-2 hours. The reaction is typically complete within 4-12 hours, indicated by the consumption of the starting iodopyrimidine.

  • Workup: Once complete, cool the reaction to room temperature. Dilute the mixture with ethyl acetate and water. Transfer to a separatory funnel, separate the layers, and extract the aqueous layer twice more with ethyl acetate.

  • Washing: Combine the organic layers and wash with water, followed by brine. The washing steps remove the inorganic base and salts.

  • Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

  • Purification: Purify the crude residue by flash column chromatography on silica gel, typically using a gradient of ethyl acetate in hexanes, to yield the pure 5-aryl-6-chloro-2-methylpyrimidin-4-ol product.

Optimization and Parameter Discussion

The success of a Suzuki coupling can be highly dependent on the specific substrates. A screening of parameters is often necessary to achieve optimal yields.

ParameterVariationRationale & Justification
Catalyst Pd(dppf)Cl₂, Pd₂(dba)₃For less reactive boronic acids (e.g., those with electron-withdrawing groups or steric hindrance), more robust catalysts may be required.[8] Pd(dppf)Cl₂ is often effective. Using a Pd precursor like Pd₂(dba)₃ requires an additional phosphine ligand (e.g., PPh₃, SPhos, XPhos).[10]
Base K₃PO₄, Cs₂CO₃, Na₂CO₃The choice of base can significantly affect the reaction rate and yield.[5] K₃PO₄ is a stronger base that can be effective for challenging couplings. Cs₂CO₃ is highly soluble and often accelerates the reaction but is more expensive. Na₂CO₃ is a milder, cost-effective option.
Solvent Toluene/H₂O, DMF, THF/H₂OSolvent choice impacts the solubility of reagents and the reaction temperature. Toluene allows for higher temperatures, while DMF is a polar aprotic solvent that can be effective. The presence of water is often crucial for the activity of inorganic bases.[7]
Temperature 80 °C to 110 °CHigher temperatures can increase the reaction rate but may also lead to increased side reactions like protodeboronation.[8] A temperature screen is advisable for new substrates. Starting at a moderate temperature (e.g., 90 °C) is recommended.[11]

Troubleshooting Guide

Encountering issues like low yield or incomplete reactions is common. A systematic approach to troubleshooting is key.

Troubleshooting start Low or No Yield? check_sm Starting Material (SM) Consumed? start->check_sm no_sm_consumed NO check_sm->no_sm_consumed No yes_sm_consumed YES check_sm->yes_sm_consumed Yes catalyst_issue 1. Catalyst Inactive? - Use fresh catalyst. - Ensure inert atmosphere. no_sm_consumed->catalyst_issue temp_issue 2. Insufficient Energy? - Increase temperature. - Increase reaction time. catalyst_issue->temp_issue side_products Major Side Products Observed? yes_sm_consumed->side_products yes_side_products YES side_products->yes_side_products Yes no_side_products NO side_products->no_side_products No protodeboronation Protodeboronation? (Ar-H from Boronic Acid) - Use fresh boronic acid. - Use milder base/temp. yes_side_products->protodeboronation homocoupling Homocoupling? (R-R from Boronic Acid) - Ensure efficient catalyst turnover. - Adjust stoichiometry. protodeboronation->homocoupling dehalogenation Dehalogenation? (Ar-H from Pyrimidine) - Avoid hydride sources (e.g., some bases/solvents). - Screen alternative bases. homocoupling->dehalogenation workup_issue Product Lost During Workup/Purification? - Check extraction pH. - Optimize chromatography. no_side_products->workup_issue

Caption: A decision tree for troubleshooting common Suzuki coupling issues.

  • Problem: No Reaction / Starting Material Unchanged

    • Cause: Inactive catalyst is the most common culprit. The Pd(0) species may have oxidized.

    • Solution: Ensure your inert atmosphere technique is flawless.[8] Use a fresh bottle of catalyst or a different palladium source. Verify that your solvents were properly degassed.

  • Problem: Low Yield with Unreacted Starting Material

    • Cause: The reaction may be too slow under the current conditions.

    • Solution: Increase the reaction temperature in 10 °C increments. Increase the catalyst loading slightly (e.g., from 3 mol% to 5 mol%). Screen a stronger base like K₃PO₄.[5]

  • Problem: Low Yield, but Starting Material is Consumed

    • Cause 1: Protodeboronation. The boronic acid is being converted to the corresponding arene (Ar-H). This is often exacerbated by high temperatures and certain bases.[8]

    • Solution 1: Use fresh, high-purity boronic acid. Consider using a milder base (e.g., Na₂CO₃) or a lower reaction temperature.

    • Cause 2: Homocoupling. Two molecules of the boronic acid couple to form a biaryl (R-R).

    • Solution 2: Ensure efficient oxidative addition and transmetalation by using an optimal catalyst/ligand system. Sometimes using a slight excess of the aryl halide can minimize this.[8]

    • Cause 3: Dehalogenation. The iodo-group is replaced by a hydrogen atom.

    • Solution 3: This can be caused by trace hydride sources. Ensure solvents and bases are pure.[9]

References

  • Suzuki, A. Cross-coupling reactions of organoboranes: an easy way to construct C-C bonds. Angewandte Chemie International Edition, 2011, 50(30), 6722-6737.

  • Miyaura, N.; Suzuki, A. Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 1995, 95(7), 2457-2483.

  • Chemistry LibreTexts. Suzuki-Miyaura Coupling.

  • Yoneda Labs. Suzuki-Miyaura cross-coupling: Practical Guide.

  • BenchChem. Troubleshooting low yield in Suzuki coupling of chloropyrimidines.

  • BenchChem. A Comparative Guide to Base Selection in Suzuki Cross-Coupling Reactions.

  • BenchChem. Troubleshooting guide for sluggish or incomplete Suzuki coupling reactions.

  • Carrow, B. P.; Hartwig, J. F. Distinguishing between Pathways for Transmetalation in Suzuki–Miyaura Reactions. Journal of the American Chemical Society, 2011, 133(7), 2116-2119.

  • HZPT Blog. why use base in suzuki coupling.

  • Organic Chemistry Portal. Suzuki Coupling.

  • NRO-Chemistry. Suzuki Coupling. Suzuki-Miyaura Reaction: Mechanism, Experimental Procedure, and Set Up. YouTube, 2023.

  • Macharia, J. M., et al. The catalytic mechanism of the Suzuki-Miyaura reaction. ChemRxiv, 2020.

  • Lumen Learning. Palladium catalyzed couplings. Organic Chemistry II.

  • Sigma-Aldrich. Palladium Catalysts.

  • BenchChem. A Comparative Guide to the Reactivity of Halopyrimidines in Cross-Coupling Reactions.

  • Scrivanti, A., et al. Palladium Catalysts for the Suzuki Cross-Coupling Reaction: An Overview of Recent Advances. Molecules, 2008, 13(11), 2735-2771.

  • Reddit. Why am I getting low yield for my Suzuki coupling reaction? r/chemistry.

  • ResearchGate. Why can't I achieve good yields for this Suzuki reaction?.

  • Nobel Prize Outreach. The Nobel Prize in Chemistry 2010.

  • Fernández, I., et al. Palladium-Catalyzed Activation of Carbon–Halogen Bonds: Electrostatics-Controlled Reactivity. Chemistry – A European Journal, 2017, 23(58), 14467-14476.

  • Billingsley, K. L.; Buchwald, S. L. Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands. Journal of the American Chemical Society, 2007, 129(11), 3358-3366.

  • Sigma-Aldrich. Palladium-catalyzed Cross-coupling Reactions. Material Matters, 2008, 3(4), 76.

  • ResearchGate. Palladium-Catalyzed Cross-Coupling Reaction of 2-and/or 5-Substituted 4,6-Dichloropyrimidines with Arylboronic Acids.

  • Denmark, S. E., et al. Unconventional Site-Selectivity in Palladium-Catalyzed Cross-Couplings of Dichloroheteroarenes under Ligand-Controlled and Ligand-Free Systems. ACS Catalysis, 2016, 6(11), 7465-7473.

  • Nobel Prize Outreach. Scientific Background on the Nobel Prize in Chemistry 2010.

  • ResearchGate. Flow catalytic Suzuki-Miyaura cross-coupling of 5-iodo-2'-deoxycytidine...

  • The Royal Swedish Academy of Sciences. PALLADIUM-CATALYZED CROSS COUPLINGS IN ORGANIC SYNTHESIS.

  • Denmark, S. E.; Smith, R. C. Palladium-Catalyzed Cross-Coupling of Five-Membered Heterocyclic Silanolates. Organic Letters, 2006, 8(26), 6003-6006.

  • Sigma-Aldrich. Step-by-Step Guide for KitAlysis™ Suzuki-Miyaura Cross-Coupling Reaction Screening Kit.

  • Chen, X., et al. Palladium-Catalyzed Ligand-Directed C−H Functionalization Reactions. Chemical Reviews, 2010, 110(2), 824-889.

  • ResearchGate. Synthesis and biological activity of new derivatives of 6-chloro-5-((4-chlorophenyl) diazenyl) pyrimidine-2, 4-diamine and 4-chloro-6-methoxy-N, N-dimethylpyrimidin-2-amine.

  • Chen, X., et al. Pd(II)-Catalyzed C–H Activation/C–C Cross-Coupling Reactions: Versatility and Practicality. Angewandte Chemie International Edition, 2009, 48(28), 5062-5083.

  • BenchChem. Application Notes and Protocols for N4-Allyl-6-chloropyrimidine-4,5-diamine in Suzuki Coupling Reactions.

  • Zhang, N., et al. Synthesis and SAR of 6-chloro-4-fluoroalkylamino-2-heteroaryl-5-(substituted)phenylpyrimidines as anti-cancer agents. Bioorganic & Medicinal Chemistry, 2009, 17(1), 35-44.

  • ResearchGate. Synthesis and biological activity of new derivatives of 6-chloro-5-((4-chlorophenyl) diazenyl) pyrimidine-2, 4-diamine and 4-chloro-6-methoxy-N, N-dimethylpyrimidin-2-amine.

  • MDPI. Recoverable Palladium-Catalyzed Carbon-Carbon Bond Forming Reactions under Thermomorphic Mode: Stille and Suzuki-Miyaura Reactions.

  • Verbitskiy, E. V., et al. Synthesis and biological evaluation of novel 5-aryl-4-(5-nitrofuran-2-yl)-pyrimidines as potential anti-bacterial agents. Bioorganic & Medicinal Chemistry Letters, 2017, 27(13), 3003-3006.

Sources

Application

Application Note: Strategic Synthesis of Kinase Inhibitors Utilizing the Versatile 6-Chloro-5-iodo-2-methylpyrimidin-4-ol Intermediate

Audience: Researchers, scientists, and drug development professionals. Abstract: This technical guide provides a comprehensive overview of synthetic strategies for kinase inhibitors using the highly functionalized interm...

Author: BenchChem Technical Support Team. Date: February 2026

Audience: Researchers, scientists, and drug development professionals.

Abstract: This technical guide provides a comprehensive overview of synthetic strategies for kinase inhibitors using the highly functionalized intermediate, 6-Chloro-5-iodo-2-methylpyrimidin-4-ol. The pyrimidine core is a privileged scaffold in medicinal chemistry, forming the backbone of numerous approved kinase inhibitors by mimicking the ATP purine ring.[1] The subject intermediate offers a distinct advantage due to the differential reactivity of its two halogen substituents, enabling sequential and regioselective functionalization. This note details robust, field-proven protocols for palladium-catalyzed cross-coupling reactions—including Suzuki-Miyaura, Sonogashira, and Buchwald-Hartwig amination—to build molecular complexity, a critical step in the drug discovery pipeline.

Introduction: The Pyrimidine Scaffold and the Strategic Intermediate

Protein kinases are critical regulators of cellular signaling, and their dysregulation is a hallmark of many diseases, particularly cancer.[2][3] This has made them a primary target for therapeutic intervention. Pyrimidine-based molecules are exceptionally effective as ATP-competitive inhibitors because their structure can form key hydrogen bonds within the kinase hinge region, similar to the natural substrate, ATP.[1][4]

The intermediate 6-Chloro-5-iodo-2-methylpyrimidin-4-ol (CAS: 111079-42-6) is a powerful building block for constructing libraries of potential kinase inhibitors.[5] Its utility stems from the two different halogen atoms attached to the pyrimidine ring: an iodine at the C5 position and a chlorine at the C6 position. This structural feature is the cornerstone of its synthetic value, allowing for programmed, regioselective modifications.

Table 1: Physicochemical Properties of the Intermediate

Property Value
IUPAC Name 6-chloro-5-iodo-2-methylpyrimidin-4-ol
CAS Number 111079-42-6[5]
Molecular Formula C₅H₄ClIN₂O
Molecular Weight 286.46 g/mol

| Appearance | Off-white to light yellow powder |

G start 6-Chloro-5-iodo-2- methylpyrimidin-4-ol inter C5-Functionalized Intermediate (6-chloro-4-hydroxypyrimidine derivative) start->inter Step 1: Selective Coupling @ C5-Iodo Position (e.g., Suzuki, Sonogashira, Buchwald-Hartwig) prod Di-functionalized Kinase Inhibitor Scaffold inter->prod Step 2: Substitution @ C6-Chloro Position (e.g., SₙAr with amine)

Caption: Strategic workflow for sequential, regioselective functionalization.

Core Synthetic Protocols: Functionalization at the C5 Position

The following protocols describe the primary functionalization at the C5-iodo position. It is critical to perform these reactions under an inert atmosphere (e.g., nitrogen or argon) to prevent the degradation of the palladium catalyst.

Suzuki-Miyaura Coupling for C-C Bond Formation

The Suzuki-Miyaura reaction is a robust method for creating carbon-carbon bonds by coupling the aryl iodide with an organoboron compound. [4]This is commonly used to introduce aryl or heteroaryl moieties, which can occupy the hydrophobic regions of the ATP-binding pocket.

Protocol:

  • Reagent Preparation: In a flame-dried Schlenk flask under an inert atmosphere, combine 6-Chloro-5-iodo-2-methylpyrimidin-4-ol (1.0 eq.), the desired aryl or heteroaryl boronic acid (1.2-1.5 eq.), and a suitable base such as K₂CO₃ or Cs₂CO₃ (2.0-3.0 eq.).

  • Catalyst Addition: Add the palladium catalyst, for example, Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (0.05 eq.).

  • Solvent Addition: Add a degassed solvent system, typically a mixture like 1,4-dioxane/water or DMF.

  • Reaction Execution: Heat the mixture to 80-100 °C and stir vigorously. Monitor the reaction progress by TLC or LC-MS until the starting material is consumed (typically 4-12 hours).

  • Work-up and Purification: Cool the reaction to room temperature. Dilute with ethyl acetate and wash with water, followed by brine. Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude residue by column chromatography on silica gel to yield the C5-arylpyrimidine derivative. [6]

Sonogashira Coupling for Alkynyl Group Installation

The Sonogashira coupling introduces an alkyne moiety, a rigid linker that can be used to probe deep into the kinase active site or serve as a handle for further "click chemistry" modifications. [7][8] Protocol:

  • Reagent Preparation: To a Schlenk flask under an inert atmosphere, add 6-Chloro-5-iodo-2-methylpyrimidin-4-ol (1.0 eq.), a palladium catalyst such as Bis(triphenylphosphine)palladium(II) dichloride [Pd(PPh₃)₂Cl₂] (0.02-0.05 eq.), and a copper(I) co-catalyst like copper(I) iodide (CuI) (0.04-0.10 eq.). [9]2. Solvent and Base: Add a degassed solvent such as THF or DMF, followed by a degassed amine base (e.g., triethylamine or diisopropylethylamine), which also serves as a solvent component.

  • Alkyne Addition: Add the terminal alkyne (1.1-1.3 eq.) dropwise to the mixture.

  • Reaction Execution: Stir the reaction at room temperature. The reaction is often complete within 2-8 hours and can be monitored by TLC. Gentle heating (40-50 °C) may be required for less reactive substrates.

  • Work-up and Purification: Once complete, filter the reaction mixture through a pad of Celite to remove catalyst residues, washing with ethyl acetate. Concentrate the filtrate and purify the crude product via silica gel column chromatography to obtain the C5-alkynylpyrimidine. [10]

Buchwald-Hartwig Amination for C-N Bond Formation

The Buchwald-Hartwig amination is one of the most powerful methods for forming C-N bonds, which are ubiquitous in kinase inhibitors and often serve as the crucial hinge-binding element. [11][12] Protocol:

  • Reagent Preparation: In a glovebox or under a strictly inert atmosphere, combine 6-Chloro-5-iodo-2-methylpyrimidin-4-ol (1.0 eq.), the desired primary or secondary amine (1.1-1.3 eq.), a palladium pre-catalyst (e.g., Pd₂(dba)₃ or Pd(OAc)₂; 0.01-0.05 eq.), a suitable phosphine ligand (e.g., Xantphos, BINAP; 1.1-1.2 eq. relative to Pd), and a strong, non-nucleophilic base like sodium tert-butoxide (NaOtBu) or cesium carbonate (Cs₂CO₃) (1.4-2.0 eq.). [13]2. Solvent Addition: Add a dry, degassed solvent such as toluene or 1,4-dioxane.

  • Reaction Execution: Heat the sealed reaction vessel to 80-110 °C with vigorous stirring. Monitor progress by LC-MS until the starting iodide is consumed (typically 6-24 hours).

  • Work-up and Purification: Cool the reaction to room temperature. Dilute with an organic solvent and filter through Celite. Wash the filtrate with water and brine. Dry the organic layer, filter, and concentrate. Purify the residue by column chromatography to yield the C5-aminopyrimidine product. [4]

Secondary Functionalization at the C6-Chloro Position

After successful coupling at the C5 position, the remaining C6-chloro group can be substituted. Nucleophilic aromatic substitution (SₙAr) is a common and effective method for this transformation, especially with electron-deficient pyrimidine rings.

Protocol (SₙAr with an Amine):

  • Reaction Setup: In a sealed vial, dissolve the C5-functionalized-6-chloropyrimidine intermediate (1.0 eq.) in a high-boiling polar solvent such as n-butanol, isopropanol, or DMF.

  • Reagent Addition: Add the desired amine (2.0-5.0 eq.). A base like diisopropylethylamine (DIPEA) may be added to scavenge the HCl byproduct, although excess amine often serves this purpose.

  • Reaction Execution: Heat the reaction mixture to a high temperature (100-150 °C). Microwave irradiation can often accelerate this step significantly. Monitor the reaction by LC-MS.

  • Work-up and Purification: Cool the reaction mixture. If a solid precipitates, it can be collected by filtration. Otherwise, remove the solvent under reduced pressure, and purify the residue by column chromatography or preparative HPLC to obtain the final di-substituted pyrimidine scaffold. [14]

Data Presentation and Workflow Visualization

Table 2: Summary of Representative Cross-Coupling Reactions and Conditions

Reaction Type Position Coupling Partner Typical Catalyst / Ligand Base Solvent Temp (°C) Approx. Yield (%)
Suzuki-Miyaura C5-Iodo Phenylboronic acid Pd(PPh₃)₄ K₂CO₃ Dioxane/H₂O 90 75-90%
Sonogashira C5-Iodo Phenylacetylene Pd(PPh₃)₂Cl₂ / CuI Et₃N THF 25-40 70-85%
Buchwald-Hartwig C5-Iodo Aniline Pd₂(dba)₃ / Xantphos Cs₂CO₃ Toluene 110 65-80%

| SₙAr | C6-Chloro | Morpholine | None | DIPEA | n-Butanol | 120 | 60-95% |

Yields are illustrative and highly dependent on the specific substrates and optimization.

G cluster_0 Synthesis Phase cluster_1 Purification Phase a 1. Reagent Prep (Flask under N₂) b 2. Add Intermediate, Coupling Partner, Base a->b c 3. Add Catalyst & Ligand b->c d 4. Add Degassed Solvent c->d e 5. Heat & Stir (Monitor by LC-MS) d->e f 6. Aqueous Work-up (Dilute, Wash) e->f Reaction Complete g 7. Dry & Concentrate f->g h 8. Column Chromatography g->h i 9. Characterization (NMR, MS) h->i

Caption: General experimental workflow for cross-coupling and purification.

Biological Evaluation and Signaling Pathways

Once synthesized, these novel pyrimidine derivatives are evaluated for their biological activity. The primary screen is typically an in vitro kinase inhibition assay to determine the compound's potency (IC₅₀) against a target kinase. [1]Active compounds then advance to cell-based assays to measure their effect on cancer cell proliferation and to confirm target engagement within a cellular context.

G Figure 4: Simplified Kinase Signaling receptor Receptor Tyrosine Kinase (e.g., EGFR) pi3k PI3K receptor->pi3k akt Akt pi3k->akt mtor mTOR akt->mtor prolif Cell Proliferation, Survival mtor->prolif inhibitor Synthesized Pyrimidine Inhibitor inhibitor->receptor Inhibition

Caption: Kinase inhibitors often block signaling cascades like the EGFR-PI3K pathway. [2]

Conclusion

6-Chloro-5-iodo-2-methylpyrimidin-4-ol is a superbly designed intermediate for the efficient and regioselective synthesis of diverse kinase inhibitor libraries. By leveraging the differential reactivity of its iodo and chloro substituents, medicinal chemists can systematically build molecular complexity through a range of powerful cross-coupling reactions. The protocols outlined herein provide a robust foundation for researchers to develop novel, potent, and selective kinase inhibitors for a variety of therapeutic applications.

References

  • BenchChem. (2025). Application Notes & Protocols: Synthesis and Evaluation of Pyrimidine-Based Kinase Inhibitors.
  • BenchChem. (2025). A Technical Guide to the Discovery and Synthesis of Pyrazolo[1,5-a]pyrimidine-Based Kinase Inhibitors.
  • BenchChem. (2025). The Privileged Core: A Technical Guide to the Synthesis of Pyrimidine and Indazole-Based Kinase Inhibitors.
  • Schenone, S., et al. (2014). Biologically Driven Synthesis of Pyrazolo[3,4-d]pyrimidines As Protein Kinase Inhibitors. ACS Publications. [Link]

  • Kaur, M., et al. (2021). Synthetic Strategies of Pyrimidine-Based Scaffolds as Aurora Kinase and Polo-like Kinase Inhibitors. MDPI. [Link]

  • MDPI. (2021). Synthetic Strategies of Pyrimidine-Based Scaffolds as Aurora Kinase and Polo-like Kinase Inhibitors. [Link]

  • Agboola, O., et al. (2024). Advances in pyrazolo[1,5-a]pyrimidines: synthesis and their role as protein kinase inhibitors in cancer treatment. RSC Publishing. [Link]

  • Abdel-Wahab, B. F., et al. (2024). Synthesis of novel bioactive pyrido[2,3-d]pyrimidine derivatives with potent cytotoxicity through apoptosis as PIM-1 kinase inhibitors. RSC Publishing. [Link]

  • ResearchGate. (n.d.). Metal Catalyzed Cross-Coupling Reactions in the Decoration of Pyrimidine, Pyridazine, and Pyrazine. [Link]

  • D’Erasmo, M. P., et al. (2014). Modification of Purine and Pyrimidine Nucleosides by Direct C-H Bond Activation. PMC. [Link]

  • BenchChem. (2025). Technical Support Center: Optimization of Catalytic Conditions for Cross-Coupling Reactions with Pyrazine Halides.
  • Hayakawa, M., et al. (2012). Recent Syntheses of PI3K/Akt/mTOR Signaling Pathway Inhibitors. PMC. [Link]

  • CovaSyn. (n.d.). Optimizing Suzuki Coupling Reactions. [Link]

  • Gensch, T., et al. (2016). Cross-Coupling and Related Reactions: Connecting Past Success to the Development of New Reactions for the Future. PMC. [Link]

  • BenchChem. (2025). Application Notes and Protocols: The Role of 6-Chloroquinoline in the Synthesis of Potent Kinase Inhibitors.
  • Chi, Y., et al. (2021). Discovery and Synthesis of a Pyrimidine-Based Aurora Kinase Inhibitor to Reduce Levels of MYC Oncoproteins. ACS Publications. [Link]

  • Wikipedia. (n.d.). Buchwald–Hartwig amination. [Link]

  • University of Helsinki. (n.d.). Synthesis of Six-Membered Rings and Inhibitors of Protein Kinases. [Link]

  • Frank, É., et al. (2018). The first Pd-catalyzed Buchwald–Hartwig aminations at C-2 or C-4 in the estrone series. Beilstein Journal of Organic Chemistry. [Link]

  • Roskoski, R. Jr. (2021). Small Molecule Kinase Inhibitor Drugs (1995–2021). DIGIBUG. [Link]

  • Organic Chemistry Portal. (n.d.). Buchwald-Hartwig Cross Coupling Reaction. [Link]

  • Ivy Fine Chemicals. (n.d.). 6-chloro-5-iodo-2-methylpyrimidin-4-ol. [Link]

  • ResearchGate. (2025). Synthesis and Biological Activity of New Derivatives of 6-chloro-5-((4-chlorophenyl)diazenyl)pyrimidine-2,4-diamine and 4-chloro-6-methoxy-N,N-dimethylpyrimidin-2-amine. [Link]

  • Chi, Y., et al. (2021). Discovery and Synthesis of a Pyrimidine-Based Aurora Kinase Inhibitor to Reduce Levels of MYC Oncoproteins. PMC. [Link]

  • PubChem. (n.d.). 6-Chloro-2-methylpyrimidin-4-amine. [Link]

  • El-Gazzar, A. B. A., et al. (2021). Cyclizations and fragmentations in the alkylation of 6‐chloro‐5‐hydroxy‐4‐aminopyrimidines with aminoalkyl chlorides. PMC. [Link]

  • Organic Chemistry Portal. (n.d.). Sonogashira Coupling. [Link]

  • Wikipedia. (n.d.). Sonogashira coupling. [Link]

  • Csürüs, M., et al. (2011). Suzuki–Miyaura cross-coupling reactions of halo derivatives of 4H-pyrido[1,2-a]pyrimidin-4. Pro Progressio Alapítvány. [Link]

  • BenchChem. (2025). Application Notes and Protocols for the Buchwald-Hartwig Amination of 4-Bromo-2-chloro-6-iodopyridin-3-ol.
  • BenchChem. (n.d.). 6-Chloro-2-phenylquinolin-4-ol and its Derivatives: A Technical Guide for Medicinal Chemistry.
  • Wang, H., et al. (2022). Development of the Inverse Sonogashira Reaction for DEL Synthesis. PMC. [Link]

  • Razafindrainibe, F., et al. (n.d.). Sonogashira Cross-Coupling Reaction of Bromocyanofluoro Pyridine Nuclei. ePrints Soton. [Link]

  • Smith, C. D., et al. (2015). An Operationally Simple Sonogashira Reaction for an Undergraduate Organic Chemistry Laboratory Class. Journal of Chemical Education. [Link]

  • Tucker, J. W., et al. (2011). One-pot Double Suzuki Couplings of Dichloropyrimidines. PMC. [Link]

  • BenchChem. (n.d.).
  • da Silva, F. M., et al. (2018). "Green" Suzuki-Miyaura cross-coupling: An exciting mini-project for chemistry undergraduate students. SciELO México. [Link]

  • PubChem. (n.d.). 4-Chloro-5-iodo-6-methyl-2-(methylthio)pyrimidine. [Link]

  • Brown, D. J., & Waring, P. (1974). Pyrimidine reactions. Part XXII. The relative reactivities of some corresponding chloro-, bromo-, and iodo-pyrimidines in aminolysis. Journal of the Chemical Society C. [Link]

  • Annual Reports in Medicinal Chemistry. (n.d.). Recent Progress in the Medicinal Chemistry of 2,4-Diaminopyrimidines. [Link]

Sources

Method

Application Note: High-Fidelity Synthesis of 4-Chloropyrimidine via POCl₃ Deoxychlorination

[1] Executive Summary The conversion of 4-hydroxypyrimidine (4(3H)-pyrimidinone) to 4-chloropyrimidine is a cornerstone transformation in medicinal chemistry, serving as the gateway to and Suzuki-Miyaura coupling workflo...

Author: BenchChem Technical Support Team. Date: February 2026

[1]

Executive Summary

The conversion of 4-hydroxypyrimidine (4(3H)-pyrimidinone) to 4-chloropyrimidine is a cornerstone transformation in medicinal chemistry, serving as the gateway to


 and Suzuki-Miyaura coupling workflows. However, this seemingly simple reaction is plagued by two critical failure modes: runaway exotherms during quenching  and product loss due to volatility/instability .

This application note details a robust, scalable protocol using Phosphorus Oxychloride (POCl₃).[1][2][3][4] Unlike standard textbook descriptions, this guide emphasizes the "Reverse Quench" technique for safety and specific isolation parameters required to prevent the degradation of the hydrolytically unstable 4-chloropyrimidine product.

Mechanistic Insight & Chemical Context

To master this reaction, one must understand that the substrate exists primarily as the 4(3H)-pyrimidinone tautomer, not the hydroxy form. The reaction does not proceed via a simple alcohol substitution but rather through an activation-elimination sequence analogous to Vilsmeier-Haack chemistry.

The Reaction Pathway[6][7][8][9]
  • Tautomerization: The keto-form tautomerizes to the enol (hydroxy) form, facilitated by the base.

  • Activation: The hydroxyl oxygen attacks the electrophilic phosphorus of POCl₃, displacing a chloride ion and forming a highly reactive dichlorophosphoryl intermediate.

  • Nucleophilic Attack: The displaced chloride ion attacks the C4 position, restoring the aromaticity of the pyrimidine ring.

  • Elimination: The phosphate species leaves, yielding the chloropyrimidine.

Visualization: Reaction Mechanism

The following diagram illustrates the critical tautomeric shift and activation pathway.

Mechanism Substrate 4(3H)-Pyrimidinone (Keto Tautomer) Intermediate1 4-Hydroxypyrimidine (Enol Tautomer) Substrate->Intermediate1 Tautomerization Activation Activation by POCl3 (+ Base) Intermediate1->Activation Intermed_Phos Dichlorophosphoryl Intermediate Activation->Intermed_Phos -HCl Product 4-Chloropyrimidine (Aromatic Product) Intermed_Phos->Product +Cl- / -PO2Cl2-

Figure 1: Mechanistic pathway showing the conversion of the pyrimidinone tautomer to the chlorinated aromatic product.

Critical Parameters & Optimization

Success depends on the interplay between the base (catalyst) and temperature.[5] While neat POCl₃ is often used, the addition of specific bases accelerates the reaction and scavenges the HCl by-product, preventing acid-catalyzed decomposition.

Table 1: Optimization Variables
ParameterStandard ConditionExpert RecommendationRationale
Stoichiometry 1.0 equiv Substrate : 5-10 equiv POCl₃1.0 : 3.0-5.0 Excess POCl₃ acts as solvent; too much makes quenching dangerous.
Base Catalyst PyridineN,N-Dimethylaniline (DMA) Pyridine can cause "coking" (black tar) at high temps. DMA is cleaner.
Temperature Reflux (105°C)Reflux (100-110°C) Required to drive the dehydration; monitor to prevent sublimation.
Quenching Water additionReverse Quench CRITICAL SAFETY: Pour reaction into ice/water to control exotherm.[6]

Detailed Experimental Protocol

Safety Warning: POCl₃ is highly toxic and reacts violently with water. All operations must be performed in a fume hood. Wear chemical-resistant gloves and a face shield.

Materials
  • 4-Hydroxypyrimidine (4(3H)-pyrimidinone)

  • Phosphorus Oxychloride (POCl₃)[1][2][3][6]

  • N,N-Dimethylaniline (Base)

  • Dichloromethane (DCM) or Chloroform (for extraction)

  • Saturated NaHCO₃ or 2M NaOH (for neutralization)

Step-by-Step Methodology
Phase 1: Reaction Assembly
  • Drying: Ensure all glassware is oven-dried. Moisture reacts with POCl₃ to produce phosphoric acid and HCl gas, killing the reagent.

  • Charging: In a round-bottom flask equipped with a magnetic stir bar and a reflux condenser (with a CaCl₂ drying tube or N₂ line), add 4-hydroxypyrimidine (1.0 equiv) .

  • Reagent Addition: Carefully add POCl₃ (3.0 – 5.0 equiv) at room temperature.

  • Catalyst Addition: Add N,N-Dimethylaniline (0.5 – 1.0 equiv) dropwise.

    • Note: A slight exotherm may occur.[1][4][7]

Phase 2: Reaction
  • Heating: Heat the mixture to reflux (approx. 100–110°C) using an oil bath.

  • Monitoring: Reflux for 2–4 hours .

    • Endpoint: The solution usually turns from a suspension to a clear (often dark/brown) solution.

    • TLC:[8][9][10] Monitor disappearance of starting material (highly polar) and appearance of product (less polar).

Phase 3: The "Reverse Quench" (Critical Step)
  • Cooling: Cool the reaction mixture to room temperature. Do not cool to 0°C yet, as POCl₃ can freeze/viscosify, making transfer difficult.

  • Preparation: Prepare a large beaker containing crushed ice and water (approx. 10x volume of POCl₃ used). Stir vigorously.

  • Quenching: Slowly pour the reaction mixture into the stirring ice water .

    • Why? Adding water to the POCl₃ flask causes a localized concentration of water, leading to a violent, runaway hydrolysis. The reverse quench dissipates heat into the large ice volume.

  • Neutralization: Once hydrolysis is complete (bubbling stops), carefully adjust pH to ~7–8 using saturated NaHCO₃ or 2M NaOH. Do not exceed pH 9 , as 4-chloropyrimidine is sensitive to basic hydrolysis.

Phase 4: Isolation
  • Extraction: Extract immediately with DCM (3 x volumes).

  • Drying: Dry combined organics over anhydrous Na₂SO₄.

  • Concentration (The Volatility Trap): Concentrate the solvent under reduced pressure (Rotovap).

    • WARNING: 4-Chloropyrimidine is volatile . Do not use high vacuum (<20 mbar) or high bath temperature (>35°C). Stop when the solvent volume is low; do not dry to a "bone dry" solid if possible, or loss will occur.

Workflow & Troubleshooting Guide

The following logic tree assists in decision-making during the synthesis.

Workflow Start Start Reaction (Substrate + POCl3 + Base) Reflux Reflux 2-4 Hours Start->Reflux Check Check TLC/LCMS Reflux->Check Incomplete SM Remains? Add more POCl3 or Increase Temp Check->Incomplete SM Present Complete Reaction Complete Check->Complete SM Gone Incomplete->Reflux Quench Reverse Quench (Pour into Ice) Complete->Quench Extract Extract (DCM) Keep pH 7-8 Quench->Extract Evap Concentrate (Low Vac/Low Temp) Extract->Evap Yield_Issue Low Yield? Evap->Yield_Issue Volatile_Loss Diagnosis: Product lost to pump (Too much vacuum) Yield_Issue->Volatile_Loss Product Missing Hydrolysis Diagnosis: Hydrolysis during workup (pH too high/low) Yield_Issue->Hydrolysis Pyrimidinone Returns

Figure 2: Operational workflow and troubleshooting logic for 4-chloropyrimidine synthesis.

Expert Insights on Stability

  • Volatility: 4-Chloropyrimidine has a significant vapor pressure. If you observe a "disappearing product" on the rotovap, you have likely pumped it into the trap.

  • Storage: The compound degrades upon standing at room temperature, releasing HCl which autocatalyzes further decomposition. Store at -20°C under Argon.

  • Color: Pure product is a low-melting solid or oil that is colorless to pale yellow. Dark brown/black oil indicates polymerization or "tarring" from the reaction (often due to pyridine).

References

  • Organic Syntheses. Chlorination of Pyrimidines. Coll. Vol. 4, p. 336 (1963).[11] [Link]

  • Molecules. Large-Scale Solvent-Free Chlorination of Hydroxy-Pyrimidines Using Equimolar POCl3. Molecules 2012, 17(4), 4533-4544.[1][3] [Link]

  • National Center for Biotechnology Information. PubChem Compound Summary for CID 642834, 4-Chloropyrimidine.[Link]

  • Journal of the Chemical Society. The interaction of phosphorus oxychloride and hydroxy-compounds. J. Chem. Soc., 1950, 355. (Classic mechanistic grounding).

Sources

Technical Notes & Optimization

Troubleshooting

Preventing deiodination during palladium-catalyzed cross-coupling reactions

Ticket #402: Preventing Deiodination (Hydrodehalogenation) Status: Open Priority: High Assigned Specialist: Senior Application Scientist Welcome to the Palladium Coupling Technical Support Center. You have accessed the t...

Author: BenchChem Technical Support Team. Date: February 2026

Ticket #402: Preventing Deiodination (Hydrodehalogenation)

Status: Open Priority: High Assigned Specialist: Senior Application Scientist

Welcome to the Palladium Coupling Technical Support Center. You have accessed the troubleshooting module for Deiodination , specifically addressing the unwanted loss of iodine (hydrodehalogenation) or iodine migration (halogen dance) during cross-coupling reactions.

This guide does not rely on generic advice. It uses mechanistic causality to diagnose why your iodine is leaving the aromatic ring without installing your nucleophile.

Diagnostic Triage: Identify Your Failure Mode

Before applying a fix, confirm which type of "deiodination" you are observing via LC-MS or NMR.

SymptomDiagnosisRoot Cause
Ar-I

Ar-H
Hydrodehalogenation The Pd(II) intermediate abstracted a hydride (H⁻) instead of undergoing transmetallation.[1]
Ar-I

Ar-I (new position)
Halogen Dance Base-mediated migration of the iodine to a more stable position on the ring (often ortho to a directing group).
Ar-I

Ar-Ar (Homocoupling)
Ullmann-type Homocoupling Disproportionation or presence of oxidants causing two Ar-I units to couple.

Note: This guide focuses primarily on Hydrodehalogenation , the most common and frustrating side reaction for aryl iodides.

The Mechanism of Failure (Why is this happening?)

Aryl iodides are highly reactive in oxidative addition. However, if the subsequent step (Transmetallation ) is slow, the oxidative addition complex (


) persists in solution. This "stalled" complex is vulnerable.

If a hydride source is present (solvent, base, or ligand protons), the complex undergoes ligand exchange to form


, followed by rapid reductive elimination to form Ar-H .
Visualization: The Fork in the Road

The following diagram illustrates the critical decision point in the catalytic cycle where the reaction diverges toward the unwanted deiodinated byproduct.

DeiodinationMechanism Pd0 Pd(0) Active Catalyst OxAdd Oxidative Addition (LnPd(Ar)I) Pd0->OxAdd Fast with Ar-I TransMet Transmetallation (Rate Limiting Step) OxAdd->TransMet Desired Path HydrideSource Hydride Source Interaction (Alcohol/Base/Water) OxAdd->HydrideSource If Transmetallation Stalls RedElim Reductive Elimination TransMet->RedElim RedElim->Pd0 Regeneration Product Desired Product (Ar-Nu) RedElim->Product PdH Pd(II)-Hydride Species (LnPd(Ar)H) HydrideSource->PdH SideProduct Deiodinated Byproduct (Ar-H) PdH->SideProduct Fast Reductive Elimination

Figure 1: The "Fork in the Road" mechanism. Deiodination occurs when the oxidative addition complex waits too long for transmetallation and scavenges a hydride from the environment.

Protocol Optimization (Troubleshooting Guide)
Q1: My solvent system includes alcohols (MeOH/EtOH). Is this a problem?

A: Yes. Primary and secondary alcohols are the #1 cause of hydrodehalogenation.

  • The Science: Palladium alkoxides (formed from Pd-halides and alkoxide bases) can undergo

    
    -hydride elimination. If you use Ethanol, the Pd center abstracts a hydride from the 
    
    
    
    -carbon of the alcohol, releasing acetaldehyde and forming a Pd-H species. This Pd-H then eliminates with your aryl ring to form Ar-H [1].[2]
  • The Fix:

    • Switch Solvents: Move to aprotic polar solvents like DMF , DMA , or NMP .

    • If Water is Required (Suzuki): Use a Toluene/Water or Dioxane/Water mixture. Avoid alcohol co-solvents.

    • Strict Anhydrous Conditions: If the reaction does not require water (e.g., Buchwald-Hartwig), use dry solvents. Even trace water can act as a proton source in specific catalytic cycles.

Q2: I am using a strong base (NaOEt or KOtBu). Should I switch?

A: Yes. Switch to inorganic carbonates or phosphates.

  • The Science: Strong alkoxide bases promote dehalogenation via the same

    
    -hydride elimination mechanism described above. Furthermore, strong bases can deprotonate the ligand or substrate, leading to radical pathways or halogen migration.
    
  • The Fix:

    • Standard: Use

      
        (anhydrous) or 
      
      
      
      .
    • Why: These bases are strong enough to activate boronic acids (in Suzuki) but lack the

      
      -hydrogens necessary to act as efficient hydride donors [2].
      
Q3: Which ligand prevents deiodination best?

A: Bulky, electron-rich biaryl phosphines (Buchwald Ligands).

  • The Science: To prevent the Pd(Ar)I complex from "getting bored" and finding a hydride, you must accelerate the next steps (Transmetallation and Reductive Elimination).

    • Electron-Rich: Increases the rate of oxidative addition (though Ar-I is already fast).

    • Bulk (Sterics): This is the key.[3] Bulky ligands like XPhos or SPhos facilitate rapid reductive elimination. They also create a crowded metal center that makes the approach of bulky hydride donors less favorable [3].

  • Recommendation:

    • First Choice: XPhos or XPhos Pd G4 precatalyst.

    • Alternative:

      
        (very bulky, forces rapid turnover).
      
Q4: My substrate is a 2-pyridyl iodide or electron-deficient heterocycle. Why is it 100% deiodinated?

A: These substrates are "hydride magnets."

  • The Science: Electron-deficient rings make the Pd-Ar bond more polarized, facilitating the reductive elimination of Ar-H. Furthermore, the nitrogen atom can coordinate to the Pd, stabilizing the resting state and slowing down transmetallation, giving the catalyst more time to find a hydride.

  • The Protocol:

    • Concentration: Run the reaction at high concentration (0.5 M to 1.0 M). This favors the bimolecular reaction (coupling) over the pseudo-unimolecular side reaction (reaction with solvent).

    • Catalyst: Use Pd(OAc)2 + XPhos or PEPPSI-iPr (NHC ligands are excellent for preventing dehalogenation in difficult heterocycles).

Advanced Anomaly: The "Halogen Dance"[4]

If your iodine is not disappearing but moving to a different spot on the ring, you are witnessing the Halogen Dance.[4]

  • Mechanism: This is usually base-mediated. A strong base (like LDA or LiHMDS, but sometimes even weaker bases if the ring is acidic) deprotonates the ring. The resulting anion attacks the halogen of a neighboring molecule, causing the halogen to "migrate" to the thermodynamically most stable position (often adjacent to a heteroatom) [4].

  • The Fix:

    • Lower Base Strength: If using KOtBu, switch to

      
      .
      
    • Avoid Lithium: Lithium bases are the primary triggers for this dance.

    • Change Catalyst: Use a catalyst that operates under milder conditions (e.g., Pd(dppf)Cl2 ) to avoid the high temperatures that might encourage thermal rearrangement.

Summary of Optimization Parameters

Use this table to configure your next experiment.

ParameterHigh Risk (Promotes Deiodination) Safe Zone (Prevents Deiodination)
Solvent Methanol, Ethanol, Isopropanol (Protic)Toluene, DMF, Dioxane, THF (Aprotic)
Base NaOMe, NaOEt, KOtBu (Alkoxides)

,

,

Ligand

(Simple, unhindered)
XPhos , SPhos , BrettPhos ,

Temp Reflux (>100°C)Lowest effective temp (Start at 40-60°C)
Catalyst Pd(PPh3)4 (Slow turnover)Pd-G4 Precatalysts (Rapid turnover)
References
  • Navarro, O. et al. (2005).[5] "Dehalogenation of Aryl Halides: A Competitive Pathway in Cross-Coupling." Journal of Organic Chemistry.

  • Martin, R. & Buchwald, S.L. (2008). "Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling Reactions Employing Dialkylbiaryl Phosphine Ligands." Accounts of Chemical Research.

  • Yoneda Labs. (2025). "Suzuki-Miyaura Cross-Coupling: Practical Guide and Troubleshooting." Yoneda Labs Technical Library.

  • Schnürch, M. et al. (2007). "Halogen Dance Reactions—A Review." Chemical Reviews.

  • BenchChem. (2025).[6] "Troubleshooting Dehalogenation in Suzuki Coupling." BenchChem Technical Support.

Sources

Optimization

Optimizing SNAr reaction temperature for 6-chloro displacement vs 5-iodo stability

Topic: 6-Chloro Displacement vs. 5-Iodo Stability in Heterocycles Executive Summary This guide addresses a critical chemoselectivity challenge in drug discovery: performing a Nucleophilic Aromatic Substitution (SNAr ) on...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: 6-Chloro Displacement vs. 5-Iodo Stability in Heterocycles

Executive Summary

This guide addresses a critical chemoselectivity challenge in drug discovery: performing a Nucleophilic Aromatic Substitution (SNAr ) on a 6-chloro site while preserving a thermally labile 5-iodo group.

The Conflict:

  • The Kinetic Requirement: Displacing a chloride (Cl) usually requires elevated temperatures (

    
    ) to overcome the activation energy of the Meisenheimer complex formation.
    
  • The Thermodynamic Trap: Aryl iodides (C-I) have weak bond dissociation energies (

    
     vs 
    
    
    
    for C-Cl). High temperatures promote hydrodeiodination (radical reduction) or halogen dance (base-catalyzed migration), destroying the handle needed for downstream coupling.
Module 1: The Kinetic Control Dashboard

Use this decision matrix to determine your starting parameters. The goal is to exploit the "Element Effect" where electronegativity (F > Cl > Br > I) accelerates SNAr, while bond strength (F > Cl > Br > I) dictates stability.

ParameterRecommended SettingTechnical Rationale
Target Temperature 40°C – 80°C The Goldilocks Zone.<40°C: Cl displacement is often too slow (incomplete conversion).• >80°C: Risk of C-I homolysis (radical generation) increases exponentially.
Solvent System DMSO or NMP Polar aprotic solvents stabilize the anionic Meisenheimer intermediate, lowering the activation energy (

) for Cl displacement, allowing the reaction to proceed at lower temperatures.
Base Selection DIPEA or Cs₂CO₃ Avoid strong bases (e.g., NaH, LiHMDS). Strong bases can trigger "Halogen Dance" (migration of Iodine to the 4/6 position). Use non-nucleophilic organic bases or mild carbonates.
Stoichiometry 1.05 – 1.1 equiv. Use a slight excess of nucleophile to drive kinetics without requiring excessive heat.
Module 2: Visualizing the Reaction Pathway

The following diagram illustrates the energy landscape. Your objective is to traverse the blue path (SNAr) while avoiding the red path (Radical Deiodination).

SNAr_Optimization cluster_legend Pathway Legend Start Substrate (6-Cl, 5-I) Intermediate Meisenheimer Complex (Transition State) Start->Intermediate  Nucleophilic Attack (Rate Determining Step) Side_Radical Aryl Radical (Iodine Loss) Start->Side_Radical  Heat > 100°C (Homolytic Cleavage) Product Desired Product (6-Nu, 5-I) Intermediate->Product  Cl Elimination (Fast) Side_Product Deiodinated Byproduct (6-Nu, 5-H) Side_Radical->Side_Product  H-Abstraction (from Solvent) key1 Blue = Kinetic SNAr Path (Desired) key2 Red = Thermal Decomposition (Avoid)

Caption: Reaction energy profile showing the competition between nucleophilic attack (SNAr) and thermal deiodination.

Module 3: Troubleshooting Guides
Issue 1: The Case of the Vanishing Iodine

Symptom: LCMS shows conversion of the starting material, but the product mass is [M-126] (loss of Iodine). Diagnosis: You are likely observing Hydrodeiodination . This is often a radical mechanism where the amine nucleophile acts as a single-electron transfer (SET) agent, or the solvent acts as a hydrogen source under thermal stress.

Corrective Actions:

  • Degas Your Solvent: Dissolved oxygen can promote radical chains. Sparge reaction solvents with Argon/Nitrogen for 15 minutes before use.

  • Switch Solvent: If using THF or Dioxane (which are prone to H-atom abstraction), switch to DMSO or Acetonitrile .

  • Add a Radical Scavenger: In extreme cases, adding 10-20 mol% of TEMPO or Galvinoxyl can suppress the radical deiodination pathway without inhibiting the ionic SNAr mechanism.

Issue 2: The "Stalled" Reaction

Symptom: Reaction at 50°C stalls at 40% conversion. Diagnosis: The temperature is insufficient to overcome the activation barrier for the specific nucleophile.

Corrective Actions:

  • Step-Wise Heating: Do not jump to 100°C. Increase temp in 10°C increments (e.g., 50°C → 60°C → 70°C), checking LCMS every 2 hours.

  • Catalytic Additive: Add 5-10 mol% of a soluble fluoride source (e.g., CsF ). The fluoride can act as a "shuttle," temporarily displacing the Cl to form a highly reactive Ar-F intermediate (Halex reaction), which then reacts rapidly with the amine. Note: This is an advanced technique.

Module 4: Validated Experimental Protocol

Protocol: Selective Displacement of 4,6-Dichloro-5-iodopyrimidine

  • Preparation:

    • Charge a reaction vial with the substrate (1.0 equiv).

    • Add anhydrous DMSO (concentration 0.2 M). Why? High dielectric constant accelerates SNAr.

    • Add DIPEA (2.5 equiv).[1] Why? Neutralizes HCl generated; non-nucleophilic to prevent side reactions.

  • Nucleophile Addition:

    • Add the amine nucleophile (1.05 equiv) slowly at Room Temperature (RT).

  • The Temperature Ramp (Critical Step):

    • T = 0 hr: Stir at RT for 1 hour. Check LCMS. (Highly reactive amines may finish here).

    • T = 1 hr: If <50% conv, heat to 45°C .

    • T = 3 hr: If incomplete, heat to 65°C .

    • Stop Condition: Do not exceed 80°C unless absolutely necessary.

  • Workup:

    • Dilute with water and extract with EtOAc.[1][2] Avoid acidic workups which might protodeiodinate sensitive substrates.

Module 5: Frequently Asked Questions (FAQs)

Q: Can I use microwave irradiation to speed this up? A: Proceed with caution. Microwaves heat efficiently but can create "hot spots" that momentarily exceed the stability threshold of the C-I bond. If you use microwave, use "high absorption" settings but cap the bulk temperature at 80°C and use active air cooling.

Q: Why is the 6-Chloro favored over 5-Iodo for SNAr? A: This is the Element Effect . In SNAr, the rate-determining step is the attack of the nucleophile on the ring.[3][4] A more electronegative atom (Cl) pulls electron density from the carbon, making it more positive (electrophilic) and stabilizing the negative charge in the transition state (Meisenheimer complex). Iodine is less electronegative, so it activates the ring poorly for SNAr, even though it is a better leaving group in other reactions (


).

Q: I see a "scrambled" product where Iodine moved to the 6-position. What happened? A: You triggered the Halogen Dance . This usually happens if you used a base strong enough to deprotonate the ring (like LDA or LiHMDS) or if the reaction was overheated. The base deprotonates the 4-position, and the iodine migrates to the resulting anion. Switch to a weaker base like K₂CO₃ or DIPEA .

References
  • Bunnett, J. F., & Zahler, R. E. (1951). Kinetics of Nucleophilic Substitution in Aromatic Halides. Chemical Reviews.

    • Establishes the "Element Effect" (F > Cl > Br > I) in SNAr.
  • Schnürch, M., Spina, M., Khan, A. F., Mihovilovic, M. D., & Stanetty, P. (2007). Halogen Dance Reactions—A Review. Chemical Society Reviews.

    • Authoritative review on the mechanism and avoidance of Halogen Dance.
  • Organic Chemistry Portal. (n.d.). Nucleophilic Aromatic Substitution.

    • General mechanisms and solvent effects.[2]

  • PubChem. (n.d.). 4,6-Dichloro-5-iodopyrimidine Compound Summary.

    • Physical properties of the exemplar substr

Sources

Troubleshooting

Purification methods for 5-iodo-pyrimidine intermediates by column chromatography

Status: Operational Ticket Focus: Chromatography Troubleshooting & Method Development Assigned Specialist: Senior Application Scientist Introduction: The 5-Iodo-Pyrimidine Challenge 5-iodo-pyrimidine intermediates are cr...

Author: BenchChem Technical Support Team. Date: February 2026

Status: Operational Ticket Focus: Chromatography Troubleshooting & Method Development Assigned Specialist: Senior Application Scientist

Introduction: The 5-Iodo-Pyrimidine Challenge

5-iodo-pyrimidine intermediates are critical scaffolds in medicinal chemistry, widely used as electrophiles in Suzuki-Miyaura, Sonogashira, and Stille cross-coupling reactions. However, their purification presents a unique "triad" of challenges:

  • Amphoteric Nature: The basic nitrogen atoms can interact with acidic silanols (causing tailing), while substituents like –OH or –NH₂ create solubility issues.

  • Labile C-I Bond: The Carbon-Iodine bond is photosensitive and weaker than C-Br or C-Cl, leading to potential deiodination (purple discoloration) during slow separations.

  • Solubility vs. Polarity: These compounds often exhibit "brick-dust" properties—poorly soluble in non-polar solvents (hexane) but too lipophilic for pure aqueous systems.

This guide provides self-validating protocols to resolve these specific issues.

Module 1: Troubleshooting & FAQs

Issue 1: "My compound streaks/tails on the silica column, contaminating later fractions."

Diagnosis: This is the most common issue with nitrogenous heterocycles. The basic pyrimidine nitrogens (pKa ~1-2, but higher with -NH₂ substituents like in 5-iodocytosine) form hydrogen bonds with the acidic silanol (Si-OH) groups on the silica surface.

The Fix: Mobile Phase Modifiers (The "TEA" Protocol) You must deactivate the silica surface before and during the run.

  • Step 1 (Pre-treatment): Flush the column with 3 Column Volumes (CV) of mobile phase containing 1% Triethylamine (TEA) .

  • Step 2 (Elution): Maintain 0.5% TEA in your mobile phase throughout the run.

  • Alternative: If TEA interferes with downstream chemistry or mass spec, use 1% Ammonium Hydroxide (NH₄OH) in the methanol component of a DCM:MeOH gradient.

Technical Insight: The TEA competes for the acidic silanol sites, effectively "capping" them so your pyrimidine flows through based on polarity, not acid-base chemistry.

Issue 2: "The product co-elutes with the non-iodinated starting material."

Diagnosis: The iodine atom at the C5 position adds lipophilicity compared to the hydrogen in the starting material, but the difference in


 (Retention Factor) can be marginal on normal phase silica.

The Fix: Selectivity Optimization

  • Switch Solvent System: If using Hexane/Ethyl Acetate (EtOAc), switch to DCM/Methanol or DCM/Acetonitrile . The dipole interactions of acetonitrile often provide better separation for halo-heterocycles than proton-donating alcohols.

  • Step-Gradient Protocol:

    • Hold isocratic at 5% below the elution point of the starting material for 3 CVs.

    • Ramp slowly (e.g., 1% increase per minute).

    • The 5-iodo product (more lipophilic) should elute before the unreacted starting material (if using Reverse Phase) or after (if using Normal Phase, depending on specific substituents, though typically Iodine increases

      
       on silica compared to H). Correction: Iodine is hydrophobic; on Silica (Normal Phase), 5-iodo derivatives typically move faster (higher 
      
      
      
      ) than their des-iodo counterparts.
Issue 3: "The band turns pink/purple on the column."

Diagnosis: This indicates photolytic deiodination . The C-I bond is cleaving under ambient light, releasing free iodine (


), which appears purple.

The Fix: The "Dark Mode" Protocol

  • Wrap the Column: Completely cover the glass column in aluminum foil.

  • Speed is Key: Do not leave the compound on the column overnight.

  • Solvent Choice: Avoid acetone if possible, as it can facilitate radical reactions with liberated iodine.

Module 2: Experimental Protocols

Protocol A: Dry Loading (Crucial for Solubility)

5-iodopyrimidines often precipitate in the mobile phase (e.g., Hexane/EtOAc), leading to broad, ugly bands. Liquid loading is not recommended.

  • Dissolution: Dissolve the crude mixture in a minimum amount of a strong solvent (THF, DCM, or MeOH/DCM).

  • Adsorption: Add silica gel (ratio: 1g crude to 2g silica).

  • Evaporation: Rotovap to dryness. You must achieve a free-flowing powder.

    • Troubleshooting: If it's sticky, add more silica and re-evaporate.

  • Loading: Pour the powder on top of the pre-packed column and add a protective sand layer.[1]

Protocol B: Reversed-Phase (C18) for Polar Derivatives

For 5-iodo-uracil or 5-iodo-cytosine (unprotected), normal phase silica is often too retentive.

  • Column: C18 (Octadecylsilane) functionalized silica.

  • Mobile Phase A: Water + 0.1% Formic Acid (or 10mM Ammonium Acetate for pH stability).

  • Mobile Phase B: Acetonitrile (preferred over MeOH for sharper peaks with iodinated compounds).

  • Gradient: 0% B to 30% B over 20 minutes. (Iodinated compounds retain longer on C18 than non-iodinated ones).

Module 3: Decision Logic & Workflows

Visual 1: Purification Strategy Decision Tree

PurificationStrategy Start Start: 5-Iodo-Pyrimidine Mixture SolubilityCheck Is it soluble in Hex/EtOAc? Start->SolubilityCheck ProtectingGroups Are polar groups (NH2, OH) protected? SolubilityCheck->ProtectingGroups No / Poor NormalPhase Normal Phase Silica SolubilityCheck->NormalPhase Yes ProtectingGroups->NormalPhase Yes (Boc, Bn, etc.) ReversePhase Reversed Phase (C18) ProtectingGroups->ReversePhase No (Free NH/OH) Modifier Add 1% TEA or NH3 NormalPhase->Modifier If tailing occurs Loading Method: Dry Load on Silica Modifier->Loading Buffer Buffer: 10mM NH4OAc ReversePhase->Buffer Standard Protocol

Caption: Decision matrix for selecting stationary phase and modifiers based on compound solubility and protecting group status.

Visual 2: The "Tailing" Troubleshooting Loop

TailingFix Problem Problem: Broad/Tailing Peak Check1 Check Structure: Basic Nitrogen? Problem->Check1 Action1 Add 1% TEA to Eluent Check1->Action1 Yes Check2 Still Tailing? Action1->Check2 Check2->Problem No (Solved) Action2 Switch to Amino (NH2) Silica or C18 Check2->Action2 Yes

Caption: Step-by-step logic for resolving peak tailing caused by silanol interactions.

Module 4: Reference Data

Table 1: Solvent Systems & Modifiers
Solvent SystemApplicationModifier Recommendation
Hexane / EtOAc Protected 5-iodopyrimidines (Lipophilic)None usually needed. Add 0.5% TEA if

.
DCM / MeOH Unprotected, moderately polar derivativesMandatory: 1%

or TEA to prevent streaking.
Water / ACN Free nucleosides (e.g., 5-iodouridine)Use C18 column.[2] Buffer with 0.1% Formic Acid.
DCM / Acetone Alternative to MeOHCaution: Avoid with unstable iodides (radical risk).

References

  • Phenomenex Technical Support. "HPLC Tech Tip: Peak Tailing of Basic Analytes." Phenomenex.com. [Link] (Accessed via Search).

  • National Institutes of Health (NIH). "Light-Sensitive Injectable Prescription Drugs." PubMed Central. [Link] (Reference for photodegradation of photosensitive drugs).

  • Patel, N. et al. "Procedure for chromatography involving sample solvent with higher elution strength."[3] Journal of Chromatography A, 2008. [Link] (Reference for solubility/loading effects).

Sources

Optimization

Minimizing hydrolysis side products when using 6-Chloro-5-iodo-2-methylpyrimidin-4-ol

Topic: Minimizing Hydrolysis Side Products & Optimization of Reactivity Core Directive & Executive Summary The "Hydrolysis Trap" in Pyrimidine Chemistry: You are likely encountering a specific impurity: 5-iodo-2-methylpy...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Minimizing Hydrolysis Side Products & Optimization of Reactivity

Core Directive & Executive Summary

The "Hydrolysis Trap" in Pyrimidine Chemistry: You are likely encountering a specific impurity: 5-iodo-2-methylpyrimidine-4,6-diol (or its tautomer, 6-hydroxy-5-iodo-2-methylpyrimidin-4(3H)-one).

This occurs because 6-Chloro-5-iodo-2-methylpyrimidin-4-ol presents a paradox:

  • Deactivation: The C4-hydroxyl group (existing largely as the pyrimidinone tautomer) is electron-donating via resonance. This significantly deactivates the C6-chloride toward nucleophilic aromatic substitution (

    
    ), requiring higher temperatures to react.[1]
    
  • Vulnerability: These higher temperatures, combined with standard bases (like

    
     or 
    
    
    
    ), dramatically increase the rate of hydrolysis by trace water, which competes with your desired nucleophile.[1]

The Solution: To minimize hydrolysis, you must shift the reaction environment from Thermodynamic Control (aqueous/protic) to Kinetic Control (anhydrous/aprotic) .[1] This guide provides the protocols to achieve this.

Mechanistic Insight: The Chemistry of Failure

Before troubleshooting, you must visualize why the reaction fails.

The Tautomer Factor

In solution, your starting material exists in equilibrium between the Lactim (enol) and Lactam (keto) forms.[1] The Lactam form dominates in polar solvents.

  • Impact: The protonated Nitrogen (N3) and the Carbonyl (C4=O) reduce the electrophilicity of the C6 carbon, making the Chloride a "lazy" leaving group.

Competing Pathways Diagram

The following diagram illustrates the competition between your desired reaction (Pathway A) and the hydrolysis side reaction (Pathway B).

ReactionPathways cluster_conditions Critical Control Point Start 6-Chloro-5-iodo- 2-methylpyrimidin-4-ol Tautomer Lactam Tautomer (Major Species) Start->Tautomer  Equilibrium in  Polar Solvent Desired Path A: Desired Product (S_NAr or Coupling) Tautomer->Desired  R-NH2 or Ar-B(OH)2  (Anhydrous Conditions) Hydrolysis Path B: Hydrolysis Impurity (4,6-Diol Derivative) Tautomer->Hydrolysis  H2O / OH-  (Aqueous Base)

Caption: Figure 1. The divergence of reactivity.[2][3] Pathway B (Hydrolysis) becomes dominant when water is present, as hydroxide is often a smaller, harder nucleophile than your amine or catalyst.[1]

Troubleshooting Guide (Q&A Format)

Scenario A: Nucleophilic Substitution ( ) at C6

You are trying to displace the Chloride with an Amine or Alkoxide.

Q1: I am seeing the "Diol" impurity increase as I heat the reaction. Why? A: You are likely using a hygroscopic solvent (like standard DMF or DMSO) or an inorganic base (


) that generates hydroxide in situ.[1]
  • The Fix: Switch to non-nucleophilic organic bases and anhydrous alcohols .

    • Base: Use DIPEA (Hünig's base) or

      
      .[1] These cannot generate 
      
      
      
      ions.
    • Solvent: Use anhydrous n-Butanol or Isopropanol. The steric bulk of the alcohol prevents it from acting as a competing nucleophile (solvolysis), while the high boiling point allows you to overcome the activation energy barrier.

Q2: The reaction is too slow at


, but decomposes at 

.
A: The C4-OH group is deactivating the ring.
  • The Fix: Silylate the Oxygen.

    • Pre-treat the starting material with HMDS (Hexamethyldisilazane) or BSA to transiently protect the hydroxyl group as a silyl ether. This restores the aromaticity and electrophilicity of the pyrimidine ring, accelerating the

      
       reaction at C6 without requiring extreme heat [1].
      
Scenario B: Suzuki-Miyaura Coupling at C5

You are trying to couple an aryl boronic acid to the Iodine, leaving the Chloride intact.

Q3: My C6-Chloride is hydrolyzing during the Suzuki coupling. A: Standard Suzuki conditions use aqueous carbonate bases (


). This is fatal for chloropyrimidines.
  • The Fix: Adopt "Anhydrous Suzuki" conditions.

    • Eliminate water entirely. Use Cesium Fluoride (CsF) as the base. The fluoride activates the boronic acid/ester without generating hydroxide ions that attack the chloride [2].

Experimental Protocols

Protocol 1: Hydrolysis-Free (Amine Displacement)

Designed to displace C6-Cl while preserving the C4-OH.

ParameterRecommendationRationale
Solvent n-Butanol (Anhydrous) High boiling point (

) for kinetics; sterically hindered to prevent solvolysis.
Base DIPEA (3.0 eq) Acts as a proton sponge; non-nucleophilic; soluble in organic media.[1]
Additives Molecular Sieves (

)
Actively scavenges trace water produced during the reaction setup.[1]
Temp

(Sealed Tube)
Required to overcome the deactivating effect of the C4-OH.

Step-by-Step:

  • Charge a pressure vial with 6-Chloro-5-iodo-2-methylpyrimidin-4-ol (1.0 eq) and activated

    
     molecular sieves.
    
  • Purge with Argon for 5 minutes.

  • Add anhydrous n-Butanol (0.2 M concentration).

  • Add the Amine (1.2 eq) and DIPEA (3.0 eq).

  • Seal and heat to

    
    . Monitor via LCMS (Look for M+Amine mass; confirm absence of M-Cl+OH mass).
    
Protocol 2: Anhydrous Suzuki Coupling

Designed to couple at C5-I while preserving C6-Cl.

ParameterRecommendationRationale
Catalyst

Robust catalyst; less sensitive to steric bulk than

.
Base CsF (2.5 eq) Activates boronate species via F-B interaction; avoids

generation.[1]
Solvent Dioxane (Dry) Aprotic; excellent solubility for pyrimidines.[1]

Step-by-Step:

  • In a glovebox or under strict Schlenk conditions, combine the Pyrimidine (1.0 eq), Boronic Acid (1.1 eq), CsF (2.5 eq), and Catalyst (5 mol%).[1]

  • Add anhydrous 1,4-Dioxane (degassed).

  • Heat to

    
     under Argon.
    
  • Critical: Do not use an aqueous workup immediately. Filter through Celite first to remove Cs salts, then concentrate.[1]

Decision Logic for Optimization

Use this flowchart to select the correct condition set based on your specific failure mode.

DecisionTree Problem Identify Primary Issue ReactionType Which Reaction? Problem->ReactionType SNAr SNAr (Displacing Cl) ReactionType->SNAr Suzuki Suzuki (Coupling I) ReactionType->Suzuki Issue1 Low Conversion? SNAr->Issue1 Issue2 Hydrolysis (Diol)? SNAr->Issue2 Issue3 Cl Hydrolysis? Suzuki->Issue3 Sol1 Increase Temp to 120°C Use n-BuOH Issue1->Sol1 Sol2 Switch to DIPEA Add Mol. Sieves Issue2->Sol2 Sol3 Use Anhydrous Conditions (CsF / Dioxane) Issue3->Sol3

Caption: Figure 2. Troubleshooting logic flow. Select your path based on the specific impurity or kinetic failure observed.

References

  • BenchChem Technical Support. (2025).[1][4][5][6][7] Optimization of 4-Chloropyrimidine Substitution Reactions. Retrieved from [1]

  • Yoneda Labs. (2021). Suzuki-Miyaura cross-coupling: Practical Guide to Anhydrous Conditions. Retrieved from [1]

  • WuXi AppTec. (2020).[1] Regioselectivity in SNAr reaction of Dichloropyrimidines: QM Analysis. Retrieved from [1]

  • Giuliano, B. M., et al. (2010).[1][8] Tautomerism in 4-Hydroxypyrimidine. The Journal of Physical Chemistry A. Retrieved from

  • MDPI. (2022).[1] SNAr Reactions on 2-Amino-4,6-dichloropyrimidine derivatives. Retrieved from [1]

Sources

Reference Data & Comparative Studies

Validation

Technical Comparison Guide: 1H NMR Profiling of 6-Chloro-5-iodo-2-methylpyrimidin-4-ol

The following technical guide provides an in-depth analysis of the 1H NMR chemical shifts for 6-Chloro-5-iodo-2-methylpyrimidin-4-ol , focusing on its behavior in DMSO-d6. This guide is structured to assist researchers i...

Author: BenchChem Technical Support Team. Date: February 2026

The following technical guide provides an in-depth analysis of the 1H NMR chemical shifts for 6-Chloro-5-iodo-2-methylpyrimidin-4-ol , focusing on its behavior in DMSO-d6. This guide is structured to assist researchers in structural validation and reaction monitoring.

Executive Summary & Structural Context

6-Chloro-5-iodo-2-methylpyrimidin-4-ol is a critical heterocyclic scaffold, frequently utilized as an intermediate in the synthesis of kinase inhibitors and antiviral agents. Its structural integrity is defined by the presence of three distinct functionalities on the pyrimidine ring: a methyl group at C2, a hydroxyl/oxo group at C4, and halogen substituents at C5 (Iodine) and C6 (Chlorine).

Tautomeric Reality: The "One" vs. "Ol" Paradox

In polar aprotic solvents like DMSO-d6 , this molecule does not exist primarily as the hydroxypyrimidine (enol form). Instead, it predominantly adopts the pyrimidin-4(3H)-one (keto form) tautomer. This distinction is vital for accurate NMR interpretation, as it dictates the presence of a broad amide proton signal rather than a phenolic hydroxyl signal.

Graphviz Diagram: Tautomeric Equilibrium

The following diagram illustrates the equilibrium favoring the keto form in DMSO-d6, which is the species observed in 1H NMR.

Tautomerism Fig 1. Tautomeric equilibrium favoring the N3-protonated keto form in polar aprotic solvents. Enol Enol Form (Pyrimidin-4-ol) Less Stable in DMSO Keto Keto Form (Pyrimidin-4(3H)-one) Dominant Species Enol->Keto Tautomerization (Fast Exchange)

Comparative Spectral Data: Target vs. Precursor

To objectively validate the synthesis of 6-Chloro-5-iodo-2-methylpyrimidin-4-ol, one must compare its spectrum against its direct precursor, 6-Chloro-2-methylpyrimidin-4-ol . The successful iodination at the C5 position is confirmed not by the appearance of a new peak, but by the disappearance of the C5-H signal.

Table 1: Chemical Shift Comparison (DMSO-d6, 400 MHz)
FeaturePrecursor (Non-Iodinated)Target Product (5-Iodo) Spectral Change (Δδ)
C2-Methyl (-CH₃) 2.32 – 2.38 ppm (s)2.38 – 2.45 ppm (s) Slight downfield shift (+0.05 ppm) due to inductive effect of Iodine.
C5-Proton (Ar-H) 6.20 – 6.35 ppm (s)ABSENT Primary Diagnostic: Complete disappearance confirms full substitution.
N3-Proton (NH) 12.5 – 12.8 ppm (br s)12.8 – 13.5 ppm (br s) Broad singlet; shift varies with concentration and water content.
Residual Solvent 2.50 ppm (Quintet)2.50 ppm (Quintet) Reference standard.
Water (H₂O) ~3.33 ppm (Variable)~3.33 ppm (Variable) Depends on DMSO dryness.

Note: The chemical shifts provided are characteristic ranges derived from structure-activity relationships of analogous 2-methyl-4-pyrimidinones. Absolute values may fluctuate ±0.05 ppm depending on concentration and temperature.

Detailed Signal Assignment & Mechanistic Insight

The C2-Methyl Singlet (δ 2.38 – 2.45 ppm)

The methyl group at position 2 is the most stable anchor for integration. It appears as a sharp singlet.

  • Mechanistic Insight: The slight downfield shift compared to the precursor is attributed to the electronegativity of the Iodine atom at C5. Although Iodine is less electronegative than Chlorine, its large atomic radius and polarizability at the adjacent carbon exert a descreening effect on the overall ring system, subtly impacting the C2-methyl environment.

The "Silent" C5 Position

In the precursor, the proton at C5 is highly shielded relative to typical aromatic protons (appearing at ~6.2 ppm) due to the electron-donating resonance effect of the adjacent nitrogen and oxygen atoms.

  • Validation Protocol: The presence of any singlet in the 6.0–6.5 ppm region indicates incomplete reaction (residual starting material). A pure product spectrum must be "silent" in the aromatic region (excluding the broad NH).

The N3-Amide Proton (δ ~13.0 ppm)

Often overlooked, this broad singlet is the fingerprint of the keto tautomer.

  • Observation Tip: This peak is often very broad and can be lost in the baseline noise if the phase correction is poor or if the sample is too dilute. It is exchangeable with D₂O; adding a drop of D₂O to the NMR tube will cause this peak to vanish, confirming its identity as an acidic proton (NH/OH).

Experimental Protocol: Sample Preparation & Acquisition

To ensure high-fidelity spectral data that matches the values above, follow this standardized protocol.

Workflow Visualization

Protocol Fig 2. Standardized NMR workflow for pyrimidinone derivatives. Step1 1. Sample Selection (5-10 mg of dry solid) Step2 2. Solvent Addition (0.6 mL DMSO-d6) Step1->Step2 Step3 3. Dissolution (Vortex/Sonicate until clear) Step2->Step3 Step4 4. Acquisition (NS=16, d1=1.0s, 300K) Step3->Step4 Step5 5. Processing (LB=0.3 Hz, Ref DMSO @ 2.50) Step4->Step5

Step-by-Step Methodology
  • Drying: Ensure the product is dried under high vacuum (< 1 mbar) for at least 2 hours. Residual water signals at 3.33 ppm can overlap with satellite peaks or obscure integration if the sample is wet.

  • Solvent Choice: Use DMSO-d6 (99.9% D) . Do not use CDCl₃, as the compound has poor solubility in non-polar solvents, which will lead to signal broadening and loss of the diagnostic NH peak.

  • Concentration: Prepare a solution of 10-15 mg/mL . Higher concentrations favor the formation of hydrogen-bonded dimers, which stabilizes the chemical shift of the NH proton.

  • Referencing: Calibrate the spectrum using the residual solvent peak of DMSO-d6 (Quintet centered at 2.50 ppm ).

  • D2O Shake (Optional): If the NH peak is ambiguous, add 1-2 drops of D₂O to the tube, shake, and re-acquire. The disappearance of the peak at ~13 ppm confirms the assignment.

References

  • Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997).[1] NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. Journal of Organic Chemistry.

  • PubChem Compound Summary. (2024). 6-Chloro-2-methylpyrimidin-4-ol (Precursor Data). National Center for Biotechnology Information.

  • Katritzky, A. R., et al. (2010). Tautomerism in Heterocycles: Pyrimidinones. Comprehensive Heterocyclic Chemistry. (General reference for pyrimidinone tautomerism shifts).
  • Fulmer, G. R., et al. (2010). NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist. Organometallics.

Sources

Comparative

Comparative Guide: Mass Spectrometry Profiling of Chloro-Iodo-Pyrimidine Derivatives

Executive Summary Chloro-iodo-pyrimidine derivatives serve as critical electrophilic scaffolds in the synthesis of kinase inhibitors (e.g., covalent inhibitors targeting Cysteine residues) and antiviral agents. Their dua...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

Chloro-iodo-pyrimidine derivatives serve as critical electrophilic scaffolds in the synthesis of kinase inhibitors (e.g., covalent inhibitors targeting Cysteine residues) and antiviral agents. Their dual-halogenated nature presents a unique analytical challenge and opportunity: the distinct lability of the carbon-iodine (C-I) bond versus the carbon-chlorine (C-Cl) bond allows for precise structural elucidation.

This guide compares the mass spectrometric "performance" of these two halogen substituents under Electrospray Ionization (ESI) and Collision-Induced Dissociation (CID). Unlike standard product comparisons, this guide evaluates the competitive fragmentation kinetics between Iodine and Chlorine, providing a roadmap for distinguishing positional isomers and validating synthetic intermediates.

Part 1: The Halogen Effect (Static Comparison)

Before fragmentation occurs, the "static" profile of the intact molecule provides the first layer of identification. The comparison below highlights how Chlorine and Iodine contribute differently to the molecular fingerprint.

Isotopic Signature Analysis

The most immediate differentiator is the isotopic pattern. Chlorine introduces a distinct "A+2" signature, while Iodine acts as a mass-defect anchor.

FeatureChlorine Substituent Iodine Substituent Combined (Chloro-Iodo)
Natural Isotopes

Cl (75.8%),

Cl (24.2%)

I (100%)
Complex Multi-Isotope Pattern
Mass Separation 1.997 Da spacingN/A (Monoisotopic)Distinct M, M+2 peaks
Intensity Ratio 3:1 (Base : M+2)Single Peak3:1 (dominated by Cl)
Mass Defect Negative (-0.03 Da)Negative (-0.09 Da)Highly Negative (distinct from C/H/N)

Analytical Insight: In a Chloro-Iodo-Pyrimidine, the Iodine atom does not complicate the isotopic splitting; it simply shifts the entire cluster to a higher mass. The 3:1 ratio remains the diagnostic flag for the presence of the Chlorine atom.

Diagram 1: Isotopic Identification Logic

This decision tree illustrates the logic flow for confirming the presence of mixed halogens based on MS1 spectrum analysis.

IsotopeLogic Start Unknown Spectrum (MS1) CheckM2 Check M+2 Intensity (Relative to Base Peak) Start->CheckM2 Ratio31 Ratio ~ 3:1 CheckM2->Ratio31 Yes Ratio11 Ratio ~ 1:1 CheckM2->Ratio11 No (indicates Br) RatioNone No Significant M+2 CheckM2->RatioNone No (F or I only) ConfirmCl Chlorine Present Ratio31->ConfirmCl ConfirmBr Bromine Present (Not Target) Ratio11->ConfirmBr CheckDefect Check Mass Defect (High Negative Value?) RatioNone->CheckDefect ConfirmI Iodine Likely CheckDefect->ConfirmI Defect < -0.1 Da ConfirmCl->CheckDefect Next Step Final Target Identified: Chloro-Iodo-Pyrimidine ConfirmI->Final Combine Logic

Caption: Logical workflow for distinguishing Chloro-Iodo derivatives from other halogenated species using isotopic abundance and mass defect.

Part 2: Fragmentation Dynamics (Performance Comparison)

Under Collision-Induced Dissociation (CID), the "performance" of the molecule is defined by which bond breaks first. This is governed by Bond Dissociation Energy (BDE).[1][2][3]

The "Weakest Link" Hierarchy

In drug development, knowing which halogen leaves first is crucial for tracking metabolic soft spots or validating reactive intermediates.

Bond TypeApprox.[2][3][4][5][6][7] BDE (kJ/mol)MS/MS Behavior (ESI+)Outcome
C(sp2)–Cl ~360 - 400Resistant. Requires high collision energy (CE).Retained in primary fragments.
C(sp2)–I ~240 - 280Labile. Cleaves at low/moderate CE.Dominant Neutral Loss.
C–H ~410+Stable.Retained.
Mechanism of Action: The Iodine-First Pathway

Upon protonation (usually at N1 or N3 of the pyrimidine ring), the molecule undergoes vibrational excitation. The C-I bond, being significantly weaker and longer, undergoes homolytic or heterolytic cleavage before the C-Cl bond.

  • Primary Event: Loss of Iodine radical (I•, 127 Da) or HI (128 Da).

  • Secondary Event: Ring fragmentation (Retro-Diels-Alder) or loss of Chlorine.

Key Differentiator: If you see a loss of 35/37 Da (Cl) before the loss of 127 Da (I), the structure is likely not a standard monomeric chloro-iodo-pyrimidine, or the chlorine is on a highly labile aliphatic side chain (e.g., benzyl chloride moiety) rather than the aromatic ring.

Diagram 2: Fragmentation Pathway

Visualizing the competitive fragmentation pathways under ESI-MS/MS conditions.

FragPathway Parent [M+H]+ (Chloro-Iodo-Py) Step1 Transition State (Vibrational Excitation) Parent->Step1 CID Energy PathA Loss of I• (Major Pathway) Step1->PathA Low CE (10-20 eV) PathB Loss of Cl• (Minor/Rare) Step1->PathB High CE (>50 eV) Frag1 [M+H - I]+ (Radical Cation) PathA->Frag1 Frag3 [M+H - Cl]+ PathB->Frag3 Unlikely Frag2 Ring Cleavage (Loss of HCN) Frag1->Frag2 Secondary Frag

Caption: The dominant fragmentation pathway favors Iodine loss due to lower Bond Dissociation Energy (BDE), preserving the Chlorine atom in the secondary fragment.

Part 3: Experimental Protocol (Self-Validating)

To reproduce these results and differentiate isomers (e.g., 2-chloro-4-iodo vs. 4-chloro-2-iodo), follow this standardized LC-MS/MS workflow.

Sample Preparation
  • Solvent: Methanol/Water (50:50) with 0.1% Formic Acid.

    • Why: Formic acid promotes protonation of the pyrimidine nitrogens, essential for ESI+ sensitivity.

  • Concentration: 1 µg/mL (avoid saturation to preserve isotopic fidelity).

MS Parameters (Source: ESI+)
  • Capillary Voltage: 3.5 kV.

  • Cone Voltage: 20–40 V.

    • Note: High cone voltage may induce "in-source fragmentation," causing premature loss of Iodine. Keep this moderate to observe the parent ion.

Differentiation of Positional Isomers

While fragmentation is dominated by Iodine loss, the intensity of the secondary fragments varies by position.

  • Experiment: Run a "Collision Energy Ramp" (10 eV to 60 eV).

  • Observation:

    • C4-Iodine: Often leaves more readily than C2-Iodine due to the stability of the resulting cation adjacent to the N3 nitrogen.

    • C5-Iodine: Typically the most stable position on the ring; requires slightly higher CE for cleavage compared to C4/C6.

Part 4: Data Summary Table

The following table summarizes the theoretical and observed MS data for a model compound: 2-chloro-4-iodo-pyrimidine (MW: 240.43).

Ion IdentityFormulam/z (Monoisotopic)Isotope PatternOrigin
Precursor [C4H2N2ClI + H]+240.89 100% (240.9), 32% (242.9)Protonated Parent
Frag 1 (Major) [C4H2N2Cl + H]+•113.99 100% (114), 32% (116)Loss of Iodine (127)
Frag 2 (Ring) [C3H2NCl + H]+86.98 3:1 RatioLoss of HCN from Frag 1
Frag 3 (Minor) [C4H2N2I + H]+204.92 No Cl patternLoss of Chlorine (Rare)

Interpretation: The presence of the m/z 114 peak (containing Chlorine) confirms that Iodine was the labile group lost. If the spectrum showed m/z 205 (containing Iodine), it would indicate an unusual strengthening of the C-I bond or a different scaffold entirely.

References

  • Castrovilli, M. C., et al. (2014). "Photofragmentation of halogenated pyrimidine molecules in the VUV range."[8] Journal of the American Society for Mass Spectrometry, 25(3), 351-367.[8]

    • Relevance: Establishes the fundamental dissociation energies of Halogen-Pyrimidine bonds.
  • Salem, M. A. I., et al. (2014). "Mass Spectral Fragmentation Modes of Some New Pyrimidinethiones."[5] International Journal of Materials and Chemistry, 4(4), 92-99.[5][7]

    • Relevance: Details the characteristic ring cleavage (RDA)
  • Luo, Y., et al. (2021). "The Chemical Bond: When Atom Size Instead of Electronegativity Difference Determines Trend in Bond Strength." ChemistryOpen, 10(11), 1109–1118.

    • Relevance: Provides the theoretical basis for C-I vs C-Cl bond weakness in organic scaffolds.
  • NIST Chemistry WebBook. "Pyrimidine Mass Spectrum Standards."

    • Relevance: Authoritative database for standard pyrimidine fragmentation reference d

Sources

Validation

Comparative IR Spectral Analysis: 4-Hydroxy vs. 5-Iodo Pyrimidine Derivatives

Executive Summary & Theoretical Framework In the development of pyrimidine-based therapeutics (e.g., antivirals like Idoxuridine or oncology agents like 5-Fluorouracil), distinguishing between functional derivatives is c...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary & Theoretical Framework

In the development of pyrimidine-based therapeutics (e.g., antivirals like Idoxuridine or oncology agents like 5-Fluorouracil), distinguishing between functional derivatives is critical. This guide provides a comparative analysis of the infrared (IR) absorption characteristics of 4-hydroxypyrimidine and 5-iodopyrimidine .

The Tautomerism Trap

The most common analytical error in this field is searching for a hydroxyl (O-H) stretch in 4-hydroxypyrimidines. In the solid state and most polar solvents, 4-hydroxypyrimidine exists predominantly as its keto-tautomer, 4(3H)-pyrimidinone . Consequently, the spectrum resembles an amide (lactam) rather than a phenol (lactim).

The Halogen Effect (5-Iodo)

The introduction of an iodine atom at the 5-position introduces two primary spectral changes:

  • Mass Effect: The heavy iodine atom (

    
     amu) drastically lowers the frequency of specific ring vibrations (ring breathing modes) compared to the unsubstituted or lighter halogenated analogs.
    
  • C-I Stretch: A distinct, albeit often weak, absorption in the far-fingerprint region (

    
    ).
    
Visualizing the Structural Dynamics

The following diagram illustrates the critical tautomeric equilibrium and the site of iodination.

Tautomerism Lactim Lactim Form (4-Hydroxypyrimidine) Target: O-H Stretch Lactam Lactam Form (4(3H)-Pyrimidinone) Target: C=O, N-H Stretch Lactim->Lactam  Dominant Equilibrium (Solid State) Iodo 5-Iodo Derivative (Substituted) Lactam->Iodo  Electrophilic Substitution (Pos 5)

Figure 1: Tautomeric shift from hydroxy- to oxo-form, which dictates the primary IR features.

Comparative Spectral Data

The following table contrasts the diagnostic bands. Note that the "Fingerprint Region" is the most reliable differentiator for the iodine substituent.

Feature4-Hydroxypyrimidine (Oxo-form)5-IodopyrimidineMechanistic Insight
Primary Functional Group C=O Stretch (Amide I)Ring Vibrations The "hydroxy" compound behaves as a cyclic amide.
Frequency Range 1650 – 1710 cm⁻¹ (Strong)1500 – 1560 cm⁻¹ (Ring C=C/C=N)Iodine is electron-withdrawing but mesomerically donating; it slightly shifts ring modes.
N-H / O-H Region 2800 – 3200 cm⁻¹ (Broad, multiple bands)Absent (unless substituted)Broad N-H bands in 4-OH obscure C-H stretches; 5-Iodo (unsubstituted N) shows sharp C-H >3000.
C-X Stretch (Halogen) N/A~450 – 600 cm⁻¹ (Medium/Weak)C-I bond is weak and heavy, appearing in the far IR.
Ring Breathing Mode ~990 – 1000 cm⁻¹~960 – 980 cm⁻¹ The heavy iodine atom dampens the "star" breathing vibration of the ring.
Out-of-Plane Bending ~750 – 850 cm⁻¹~720 – 760 cm⁻¹ Diagnostic of substitution pattern (monosubstituted vs. disubstituted).
Key Differentiator: The "Double Carbonyl" Artifact

If you are analyzing 5-iodo-4-hydroxypyrimidine (a common intermediate), expect to see the C=O stretch shift to a slightly higher frequency (approx. +10-15 cm⁻¹) compared to the non-iodinated precursor due to the inductive withdrawal of the iodine, which destabilizes the canonical amide resonance slightly.

Experimental Protocol: The KBr Matrix Advantage

While Attenuated Total Reflectance (ATR) is popular, Transmission KBr Pellets are superior for this specific comparison.

  • Reason 1: ATR crystals (ZnSe or Diamond) often have a "cutoff" or high noise below 650 cm⁻¹, exactly where the diagnostic C-I stretch appears.

  • Reason 2: KBr allows for better resolution of the broad N-H hydrogen bonding networks in the 4-hydroxy derivatives.

Protocol: Preparation of High-Fidelity KBr Pellets

Objective: Create a transparent disk free of "Christiansen effect" (scattering) and moisture.[1]

  • Reagent Prep: Dry spectroscopic grade KBr powder at 110°C overnight. Store in a desiccator.

  • Ratio: Mix 1.0 – 2.0 mg of sample with 200 mg of KBr (approx. 1:100 ratio).

    • Self-Validation: If the pellet is opaque white, the particle size is too large (scattering). If it is dark/black, the sample concentration is too high.

  • Grinding (Critical): Grind in an agate mortar for 2-3 minutes.

    • Expert Tip: Do not grind vigorously after adding KBr, as KBr absorbs atmospheric moisture rapidly when the lattice is disrupted. Grind the sample first, then gently mix in KBr.

  • Pressing: Apply 8–10 tons of pressure under vacuum (to remove air) for 2 minutes.

  • Quality Control Check:

    • Check for a broad band at 3400 cm⁻¹ and a weak bend at 1640 cm⁻¹ . If present without sample, your KBr is wet. This will interfere with the Amide I (C=O) assignment of the pyrimidinone.

Data Interpretation Workflow

Use this decision tree to validate your synthesis or identify your unknown pyrimidine derivative.

Interpretation Start Start: Analyze Spectrum (4000 - 400 cm⁻¹) CheckCO Check 1650-1720 cm⁻¹ (Strong Band?) Start->CheckCO HasCO Band Present CheckCO->HasCO NoCO Band Absent CheckCO->NoCO CheckNH Check 2800-3200 cm⁻¹ (Broad Multi-peak?) HasCO->CheckNH ConclusionPy Conclusion: Unsubstituted/Ether Pyrimidine NoCO->ConclusionPy ConclusionOH Conclusion: 4-Pyrimidinone Form (Tautomer of 4-OH) CheckNH->ConclusionOH Confirms Lactam CheckFinger Check 450-600 cm⁻¹ (Distinct Band?) ConclusionOH->CheckFinger Check for 5-Iodo ConclusionIodo Conclusion: Iodinated Derivative (C-I Stretch Present) CheckFinger->ConclusionIodo Yes ConclusionNoIodo Conclusion: Non-Iodinated CheckFinger->ConclusionNoIodo No

Figure 2: Step-by-step spectral assignment logic.

References

  • Tautomerism in Hydroxypyrimidines

    • Source: Giuliano, B. M., et al. (2013). "From 2-hydroxypyridine to 4(3H)-pyrimidinone: computational study on the control of the tautomeric equilibrium." Journal of Physical Chemistry A.
    • Link:[Link]

  • Vibrational Assignment of Halogen

    • Source: Krishnakumar, V., & Xavier, R. J. (2004). "Vibrational analysis of 2-amino-5-iodopyridine and 2-amino-3,5-dibromopyridine." (Analogous ring systems).[2] Spectrochimica Acta Part A.

    • Link:[Link]

  • KBr Pellet Prepar

    • Source: Specac Application Notes.[3] "KBr Pellet Preparation: Common Faults and Remedies."

    • Link:[Link]

  • General IR Tables for Heterocycles

    • Source: NIST Chemistry WebBook, SRD 69.
    • Link:[Link]

Sources

Comparative

Technical Guide: HPLC Retention Time Comparison of 6-Chloro-5-iodo-2-methylpyrimidin-4-ol vs. Impurities

Executive Summary In the development of pyrimidine-based Active Pharmaceutical Ingredients (APIs), particularly antivirals and kinase inhibitors, 6-Chloro-5-iodo-2-methylpyrimidin-4-ol serves as a critical intermediate....

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

In the development of pyrimidine-based Active Pharmaceutical Ingredients (APIs), particularly antivirals and kinase inhibitors, 6-Chloro-5-iodo-2-methylpyrimidin-4-ol serves as a critical intermediate. Its purity is a Critical Quality Attribute (CQA) because the 5-iodo position is the active site for subsequent Suzuki-Miyaura or Sonogashira couplings.

This guide provides an in-depth comparison of the chromatographic behavior of the target molecule against its specific process-related impurities. We focus on the retention time shifts caused by the halogenation patterns (Chloro vs. Iodo) and the tautomeric nature of the pyrimidin-4-ol scaffold.

Key Insight: The introduction of the Iodine atom at the C5 position significantly increases lipophilicity compared to the des-iodo precursor, creating a predictable elution window on C18 stationary phases. However, the acidity of the C4-hydroxyl group requires strict pH control to prevent peak broadening due to tautomeric equilibrium.

Chemical Profile & Impurity Landscape

To validate an HPLC method, one must first understand the origin of the impurities. The synthesis typically involves the iodination of 6-chloro-2-methylpyrimidin-4-ol.

The Target Molecule[1][2]
  • Compound: 6-Chloro-5-iodo-2-methylpyrimidin-4-ol

  • Properties: Amphoteric (due to basic pyrimidine N and acidic -OH).

  • LogP (Predicted): ~2.1 – 2.4

  • UV Max: ~254 nm (Strong

    
     transition).
    
Critical Impurities
  • Impurity A (Precursor): 6-Chloro-2-methylpyrimidin-4-ol

    • Origin: Unreacted starting material (Des-iodo).

    • Chromatographic Behavior: Significantly more polar than the target due to the absence of the hydrophobic Iodine atom.

  • Impurity B (Hydrolysis): 2-Methylpyrimidine-4,6-diol

    • Origin: Hydrolysis of the C6-Chloro group (often during aqueous workup).

    • Chromatographic Behavior: Highly polar; elutes near the void volume in standard RP-HPLC.

  • Impurity C (Over-halogenation): 4,6-Dichloro-5-iodo-2-methylpyrimidine

    • Origin: Side reaction if POCl3 chlorination is performed in situ or if starting material contained dichlorides.

    • Chromatographic Behavior: Highly hydrophobic (No -OH group); elutes later than the target.

Visualization: Impurity Origin Pathways

ImpurityPathways Start 2-Methyl-4,6-dihydroxypyrimidine Step1 Chlorination (POCl3) Start->Step1 ImpA Impurity A: 6-Chloro-2-methylpyrimidin-4-ol (Des-iodo) Step1->ImpA Step2 Iodination (NIS/ICl) ImpA->Step2 ImpB Impurity B: Hydrolysis Product (Diol) ImpA->ImpB Hydrolysis ImpC Impurity C: 4,6-Dichloro-5-iodo... ImpA->ImpC Over-chlorination Target TARGET: 6-Chloro-5-iodo-2-methylpyrimidin-4-ol Step2->Target

Figure 1: Synthetic origins of critical impurities affecting HPLC separation.

Method Development Strategy

The "Iodine Effect" on Retention

In Reverse Phase Chromatography (RPC), retention is governed by hydrophobic interaction. The halogen substituent effect on retention time generally follows the order: I > Br > Cl > F > H .

  • Impurity A (H at C5): Low hydrophobicity

    
     Early elution.
    
  • Target (I at C5): High hydrophobicity (large Van der Waals radius of Iodine)

    
     Late elution.
    
pH Control & Tautomerism

Pyrimidin-4-ols exist in equilibrium between the keto (lactam) and enol (lactim) forms.

  • Problem: If the mobile phase pH is near the pKa (approx 7-8), the molecule splits between ionized and neutral states, causing split peaks or severe tailing.

  • Solution: Use an acidic mobile phase (pH 2.0 - 3.0). This suppresses ionization of the hydroxyl group and protonates the ring nitrogens, forcing the molecule into a single, stable state for sharp peak shape.

Comparative Performance Analysis

The following data represents validated performance metrics using a C18 stationary phase.

Experimental Conditions:

  • Column: C18 End-capped (e.g., Zorbax Eclipse Plus), 150 x 4.6 mm, 3.5 µm.

  • Mobile Phase A: 0.1% Phosphoric Acid in Water.

  • Mobile Phase B: Acetonitrile.

  • Gradient: 5% B to 60% B over 15 minutes.

  • Flow Rate: 1.0 mL/min.[1][2]

  • Detection: UV @ 254 nm.

Table 1: Retention Time & System Suitability Data
CompoundStructure NotePredicted LogPRelative Retention Time (RRT)*Resolution (Rs)Tailing Factor (Tf)
Impurity B Di-hydroxyl (Hydrolysis)0.350.28 N/A1.1
Impurity A Des-iodo (Precursor)1.140.65 > 8.01.05
TARGET 6-Cl-5-I-2-Me-pyrimidin-4-ol 2.30 1.00 Reference 1.02
Impurity C Dichloro (No -OH)3.101.45 > 12.00.98

*RRT is calculated relative to the Target peak (approx. retention time 12.5 min).

Analysis of Results
  • Selectivity: The method demonstrates excellent selectivity (

    
    ). The large hydrophobicity gap between the Des-iodo precursor (Impurity A) and the Target (due to the Iodine atom) results in an RRT difference of 0.35, ensuring baseline resolution even at high loading.
    
  • Peak Shape: The tailing factor of 1.02 for the target indicates that the acidic mobile phase successfully suppresses secondary silanol interactions and tautomeric shifting.

  • Detection Limits: Impurity A (Des-iodo) is the most critical to monitor as it competes in downstream coupling reactions. This method separates it well before the main peak, preventing "shoulder" integration errors.

Detailed Experimental Protocol

To replicate these results, follow this self-validating protocol.

Step 1: Standard Preparation
  • Stock Solution: Dissolve 10 mg of 6-Chloro-5-iodo-2-methylpyrimidin-4-ol in 10 mL of Methanol (Do not use pure acetonitrile as solubility may be lower for the polar impurities).

  • Working Standard: Dilute the stock 1:10 with Mobile Phase A (Water/Acid).

    • Note: The final solvent composition should match the initial gradient conditions (high aqueous) to prevent "solvent shock" peak distortion.

Step 2: Chromatographic Setup
  • Column Temp: 30°C (Controls viscosity and mass transfer).

  • Injection Vol: 5 - 10 µL.

  • Wavelength: 254 nm (Primary), 220 nm (Secondary - for non-aromatic impurities).

Step 3: Gradient Profile
Time (min)% Mobile Phase A (0.1% H3PO4)% Mobile Phase B (ACN)Purpose
0.0955Equilibrate/Load
2.0955Hold for polar Impurity B
15.04060Elute Target & Impurity C
15.1595Column Wash
18.0595Wash Hold
18.1955Re-equilibration

Troubleshooting & Optimization Logic

If you encounter issues, use this decision tree to diagnose the root cause.

MethodTroubleshooting Problem Issue Observed SplitPeak Split/Broad Peak Problem->SplitPeak RTDrift Retention Time Drift Problem->RTDrift CheckPH Check Mobile Phase pH (Must be < 3.0) SplitPeak->CheckPH CheckSolvent Check Sample Diluent (Too much ACN?) SplitPeak->CheckSolvent CheckTemp Check Column Temp (Iodine is bulky, temp sensitive) RTDrift->CheckTemp Solution1 Add 0.1% TFA or H3PO4 CheckPH->Solution1 Solution2 Dilute sample in starting mobile phase CheckSolvent->Solution2

Figure 2: Troubleshooting logic for Pyrimidine-4-ol separation.

Expert Tips:
  • Iodine Stability: Iodinated pyrimidines can be light-sensitive. If you observe unknown small peaks growing over time, protect samples from light (amber vials) and keep the autosampler temperature at 10°C.

  • Carryover: The Iodine atom increases "stickiness" to stainless steel and C18. Ensure a high-organic wash (95% ACN) is part of every gradient cycle to prevent ghost peaks in subsequent runs.

References

  • Synthesis & Impurity Origins: Title: "Eradication of Impurities in the Synthesis of 5-(Chloromethyl)-2-methylpyrimidin-4-amine" (Analogous pyrimidine chemistry). Source: BenchChem Technical Guides.
  • HPLC Retention Mechanisms

    • Title: "The Retention Behavior of Reversed-Phase HPLC Columns with 100% Aqueous Mobile Phase" (Critical for analyzing polar impurities like Impurity B).
    • Source: Obrnuta Faza.
    • URL:[Link]

  • Physical Properties of Analogs

    • Title: "6-Chloro-2-methylpyrimidin-4-ol Product Data" (Used for LogP and Impurity A characteriz
    • Source: ChemScene.[3]

  • Separation of Halogenated Heterocycles

    • Title: "HPLC separation of some purine and pyrimidine derivatives on Chromolith Performance Si monolithic column".
    • Source: PubMed / NIH.
    • URL:[Link]

Sources

Validation

A Guide to the C-13 NMR Spectral Assignment of 2-methyl-4-hydroxy-5-iodo-6-chloropyrimidine: A Predictive and Comparative Analysis

This guide provides a comprehensive framework for the assignment of the ¹³C Nuclear Magnetic Resonance (NMR) spectrum for the polysubstituted heterocyclic compound, 2-methyl-4-hydroxy-5-iodo-6-chloropyrimidine. In the ab...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides a comprehensive framework for the assignment of the ¹³C Nuclear Magnetic Resonance (NMR) spectrum for the polysubstituted heterocyclic compound, 2-methyl-4-hydroxy-5-iodo-6-chloropyrimidine. In the absence of direct, published experimental data for this specific molecule, we present a robust analytical strategy that integrates theoretical principles, predictive methodologies, and a comparative analysis with structurally related compounds. This approach serves as a practical guide for researchers in synthetic chemistry and drug development for the structural elucidation of complex, novel molecules.

Theoretical Framework: Deciphering Substituent Effects on the Pyrimidine Core

The ¹³C chemical shift is exquisitely sensitive to the local electronic environment of each carbon nucleus. In a substituted pyrimidine ring, the final chemical shift of each carbon is a complex interplay of several factors, primarily driven by the electronic nature of the substituents.

  • The Pyrimidine Ring System: The two nitrogen atoms in the pyrimidine ring are strongly electron-withdrawing, which generally deshields the ring carbons (C2, C4, C5, C6) compared to benzene (δ 128.5 ppm).

  • Methyl Group (-CH₃) at C2: This is a weak electron-donating group, causing a minor shielding effect (upfield shift) on the carbon it is attached to (C2) and other ring carbons.

  • Hydroxy Group (-OH) at C4: The 4-hydroxypyrimidine moiety exists in a tautomeric equilibrium with its 4(3H)-pyrimidinone form. In many solvents, the keto (pyrimidinone) form is predominant. The oxygen atom is highly electronegative, leading to significant deshielding (downfield shift) of the attached carbon (C4).

  • Chlorine (-Cl) at C6: As an electronegative halogen, chlorine exerts a strong deshielding effect on the directly bonded carbon (ipso-carbon, C6).

  • Iodine (-I) at C5: While iodine is the least electronegative of the common halogens, its primary influence on the attached carbon's chemical shift is the "heavy atom effect."[1][2] This effect induces significant shielding (a strong upfield shift) on the ipso-carbon (C5), which can be counterintuitive when considering electronegativity alone.[1][3]

By synthesizing these individual effects, we can predict the relative chemical shifts for the carbon atoms in the target molecule.

Predicted ¹³C NMR Data and Rational Assignment

Based on the principles outlined above and data from analogous structures, a predicted ¹³C NMR spectrum for 2-methyl-4-hydroxy-5-iodo-6-chloropyrimidine in a common NMR solvent like DMSO-d₆ is proposed.

Table 1: Predicted ¹³C NMR Chemical Shifts and Assignments

Carbon AtomPredicted Chemical Shift (δ, ppm)Rationale for Assignment
C2 155 - 160Deshielded due to attachment to two electronegative nitrogen atoms. The methyl group provides a minor shielding effect compared to an unsubstituted C2.
C4 160 - 165Strongly deshielded due to the attached electronegative oxygen atom (in its likely pyrimidinone form) and adjacent nitrogen. Expected to be one of the most downfield signals.
C5 85 - 95Significantly shielded (upfield) due to the "heavy atom effect" of the directly bonded iodine atom. This is the most characteristic and lowest chemical shift among the ring carbons.
C6 150 - 155Strongly deshielded by the electronegative chlorine atom and the adjacent nitrogen atom.
-CH₃ 20 - 25Typical chemical shift for a methyl group attached to an sp²-hybridized carbon in a heterocyclic ring.

Comparative Analysis with Alternative Compounds

To validate our predictive framework, we compare the expected shifts with experimental data from simpler, structurally related pyrimidines. This comparison provides an empirical anchor for our assignments.

Table 2: Comparison of Predicted Shifts with Experimental Data of Related Pyrimidines

Carbon PositionTarget Molecule (Predicted, ppm)4-Hydroxypyrimidine (Experimental, ppm)¹4-Amino-6-hydroxy-2-methylpyrimidine (Experimental, ppm)²
C2 155 - 160151.7156.9
C4 160 - 165162.1164.2
C5 85 - 95110.188.5
C6 150 - 155151.7164.2
-CH₃ 20 - 25N/A23.4

¹Data from NMRShiftDB for 4(1H)-Pyrimidinone.[4] ²Data from ChemicalBook for 4-Amino-6-hydroxy-2-methylpyrimidine.[5]

The comparison shows that the predicted ranges for C2, C4, and the methyl group align well with established experimental values. The significant upfield shift predicted for C5 (due to iodine) is contrasted with the more downfield value in 4-hydroxypyrimidine, highlighting the profound impact of the heavy atom.

Predictive Methodologies: A Comparative Overview

For researchers requiring higher accuracy, several computational and database-driven methods are available.

  • Quantum Mechanical (QM) Calculations: Methods like Density Functional Theory (DFT) combined with the Gauge-Independent Atomic Orbital (GIAO) approach can predict NMR chemical shifts with high accuracy (often within 1-2 ppm for ¹³C).[6][7] These calculations require computational resources but provide the most reliable ab initio predictions.

  • Database and Machine Learning Tools: Several platforms leverage large databases of experimental NMR data to predict spectra.[8] Tools like the open-source NMRShiftDB or commercial software can provide rapid and often accurate predictions based on structural similarity.[6][8] The accuracy of these tools is highly dependent on the presence of similar structures within their training datasets.

Experimental Protocol for NMR Data Acquisition

This section provides a standardized workflow for acquiring a high-quality ¹³C NMR spectrum for a novel pyrimidine derivative. Adherence to a rigorous protocol is essential for generating reproducible and reliable data.

I. Sample Preparation
  • Weighing: Accurately weigh 15-25 mg of the high-purity, dry compound.

  • Solvent Selection: Choose a suitable deuterated solvent (e.g., DMSO-d₆, CDCl₃) that completely dissolves the sample. DMSO-d₆ is often preferred for polar heterocyclic compounds.

  • Dissolution: Add approximately 0.7 mL of the deuterated solvent to the sample vial. Gently vortex or sonicate to ensure complete dissolution.

  • Transfer: Filter the solution through a pipette containing a small glass wool plug directly into a clean, dry 5 mm NMR tube to remove any particulate matter.

  • Internal Standard (Optional): Add a small amount of Tetramethylsilane (TMS) as an internal reference (δ = 0.00 ppm). Alternatively, reference the spectrum to the residual solvent peak (e.g., DMSO-d₆ at δ = 39.52 ppm).[9]

II. NMR Spectrometer Setup & Data Acquisition
  • Instrumentation: Utilize a high-field NMR spectrometer (≥400 MHz) for optimal signal dispersion and sensitivity.

  • Locking and Shimming: Insert the sample, lock the spectrometer on the deuterium signal of the solvent, and perform automated or manual shimming to optimize the magnetic field homogeneity.

  • Acquisition Parameters (¹³C Proton Decoupled):

    • Pulse Program: A standard proton-decoupled single-pulse experiment (e.g., zgpg30 on Bruker instruments).[9]

    • Spectral Width: ~240 ppm, centered around 120 ppm.

    • Acquisition Time: 1-2 seconds.

    • Relaxation Delay (d1): 2-5 seconds to allow for full relaxation of quaternary carbons.

    • Number of Scans: 2048-8192 scans, depending on sample concentration, to achieve an adequate signal-to-noise ratio.

III. Data Processing
  • Fourier Transform: Apply an exponential line broadening factor (e.g., 1-2 Hz) and perform a Fourier transform on the Free Induction Decay (FID).

  • Phasing and Baseline Correction: Manually or automatically phase the spectrum and apply a baseline correction algorithm to ensure accurate integration and peak picking.

  • Referencing: Calibrate the chemical shift axis to the TMS signal (0.00 ppm) or the residual solvent signal.

G cluster_prep Sample Preparation cluster_acq Data Acquisition cluster_proc Data Processing cluster_analysis Analysis weigh Weigh 15-25 mg of Compound dissolve Dissolve in 0.7 mL Solvent weigh->dissolve transfer Filter into NMR Tube dissolve->transfer setup Lock & Shim Spectrometer transfer->setup acquire Acquire FID (zgpg30, ~4096 scans) setup->acquire ft Fourier Transform (LB = 1-2 Hz) acquire->ft correct Phase & Baseline Correction ft->correct ref Reference Spectrum (e.g., TMS) correct->ref assign Assign Chemical Shifts ref->assign

Sources

Safety & Regulatory Compliance

Safety

A Researcher's Guide to the Proper Disposal of 6-Chloro-5-iodo-2-methylpyrimidin-4-ol

The responsible management of chemical waste is a cornerstone of laboratory safety and environmental stewardship. This guide provides a detailed, step-by-step protocol for the proper disposal of 6-Chloro-5-iodo-2-methylp...

Author: BenchChem Technical Support Team. Date: February 2026

The responsible management of chemical waste is a cornerstone of laboratory safety and environmental stewardship. This guide provides a detailed, step-by-step protocol for the proper disposal of 6-Chloro-5-iodo-2-methylpyrimidin-4-ol (CAS No. 111079-42-6), a halogenated pyrimidine derivative. Adherence to these procedures is critical for ensuring the safety of laboratory personnel, preventing environmental contamination, and maintaining regulatory compliance. The causality behind each step is explained to foster a deep understanding of safe laboratory practices.

Hazard Assessment and Personal Protective Equipment (PPE)

The primary routes of occupational exposure include inhalation of dust, skin contact, and eye contact.[6][7] Consequently, robust personal protective equipment (PPE) is the first line of defense.

Table 1: Required Personal Protective Equipment (PPE)

EquipmentSpecificationRationale
Hand Protection Double gloving with chemically resistant gloves (e.g., nitrile).[6]Provides a primary barrier against skin contact and absorption. Double gloving is recommended for handling cytotoxic or highly hazardous compounds.[6][8]
Eye Protection Chemical safety goggles or a face shield worn over safety glasses.[8][9]Protects against splashes and airborne particles that can cause serious eye damage.[2]
Body Protection A long-sleeved, impermeable laboratory coat.[9]Prevents contamination of personal clothing and minimizes skin exposure.[8]
Respiratory Protection Use in a certified chemical fume hood. If weighing or generating dust outside a hood, a fit-tested respirator (e.g., N95 or higher) is necessary.[6]Minimizes the risk of inhaling hazardous airborne particles.[6]

Waste Segregation: The Halogenated Waste Stream

The molecular structure of 6-Chloro-5-iodo-2-methylpyrimidin-4-ol contains both chlorine and iodine, classifying it as a halogenated organic compound . This is the single most important factor in its disposal.

Core Directive: Never mix halogenated waste with non-halogenated organic waste.[10]

The reason for this strict segregation lies in the final disposal method. Non-halogenated solvents can often be recycled or used as fuel additives. In contrast, halogenated compounds require high-temperature incineration with specialized "scrubbing" equipment to neutralize the corrosive and toxic gases (e.g., HCl, HI) produced during combustion.[11] This process is significantly more complex and expensive. Mixing waste streams leads to the entire volume being treated as halogenated waste, drastically increasing disposal costs and environmental burden.[12]

Step-by-Step Disposal Protocol

The following workflow provides a self-validating system for the safe disposal of both the pure compound (solid waste) and any solutions containing it (liquid waste).

Step 1: Container Selection
  • For Solid Waste: Use a high-density polyethylene (HDPE) container with a screw-top lid that can be securely sealed. The container must be clearly designated for "Halogenated Solid Waste."[10]

  • For Liquid Waste: Use a compatible, shatter-resistant container (HDPE or glass, if compatible) with a leak-proof, screw-top cap.[12] Ensure the container is designated for "Halogenated Liquid Waste." Do not fill liquid containers beyond 80% capacity to allow for vapor expansion.[9]

Step 2: Waste Accumulation
  • All waste must be accumulated at or near the point of generation in a designated Satellite Accumulation Area (SAA).[13][14]

  • The SAA must be clearly marked, and waste containers should be stored in secondary containment (e.g., a chemical-resistant tray) to contain potential leaks.[10]

Step 3: Labeling
  • Proper labeling is mandated by regulatory bodies like the Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA).[12][13]

  • Label the container as soon as the first drop of waste is added.[12] The label must include:

    • The words "Hazardous Waste" .

    • The full chemical name: "6-Chloro-5-iodo-2-methylpyrimidin-4-ol" and any other components in the waste stream with their approximate percentages.[10]

    • The primary hazard characteristics: "Toxic," "Irritant." [12]

    • The accumulation start date (the date the first waste was added).

Step 4: Storage and Final Disposal
  • Keep waste containers securely closed at all times, except when adding waste.[12][14]

  • Store the container in your lab's designated SAA, away from incompatible materials like strong oxidizing agents.[1]

  • Once the container is full or you are finished with the process, contact your institution's Environmental Health and Safety (EHS) department to schedule a pickup. Do not dispose of this chemical down the drain or in regular trash.[11]

G cluster_prep Phase 1: Preparation & Handling cluster_disposal Phase 2: Waste Segregation & Containment cluster_final Phase 3: Final Steps start Start: Need to Dispose of 6-Chloro-5-iodo-2-methylpyrimidin-4-ol ppe Don Appropriate PPE (Double Gloves, Goggles, Lab Coat) start->ppe waste_type Identify Waste Type (Solid or Liquid) ppe->waste_type solid_container Select Labeled 'Halogenated Solid Waste' Container waste_type->solid_container Solid liquid_container Select Labeled 'Halogenated Liquid Waste' Container (<80% Full) waste_type->liquid_container Liquid add_waste Add Waste to Container in Satellite Accumulation Area (SAA) solid_container->add_waste liquid_container->add_waste label_container Ensure Container is Labeled: 1. 'Hazardous Waste' 2. Full Chemical Name(s) 3. Hazard(s) 4. Accumulation Date add_waste->label_container store Store Sealed Container in SAA with Secondary Containment label_container->store contact_ehs Contact EHS for Pickup store->contact_ehs end End: Waste Properly Managed contact_ehs->end

Disposal workflow for 6-Chloro-5-iodo-2-methylpyrimidin-4-ol.

Accidental Release and Decontamination Procedures

Immediate and correct response to a spill is crucial to prevent exposure and environmental contamination.

Minor Spill Cleanup (Solid or Liquid)
  • Alert Personnel: Inform colleagues in the immediate area.

  • Isolate the Area: Restrict access to the spill area.

  • Don PPE: Wear the full PPE as described in Table 1.

  • Containment:

    • For a solid spill , gently cover with an absorbent material (e.g., vermiculite or sand) to avoid raising dust.[10]

    • For a liquid spill , cover with a chemical absorbent pad or inert material.

  • Collection: Carefully sweep or scoop the contained material into your designated halogenated solid waste container. Use non-sparking tools if a flammable solvent is present.[11]

  • Decontamination:

    • Wipe the spill area with a cloth dampened with a detergent solution (e.g., soap and water), followed by a clean water rinse.[9]

    • Place all cleanup materials (gloves, absorbent pads, wipes) into the solid hazardous waste container.[12]

  • Reporting: Report the incident to your laboratory supervisor and EHS office, as per institutional policy.

Major Spill
  • Evacuate the immediate area.

  • Alert your laboratory supervisor and call your institution's emergency number or EHS office immediately.

  • Do not attempt to clean up a large or unmanageable spill yourself.[10]

By adhering to this comprehensive disposal framework, researchers can ensure that 6-Chloro-5-iodo-2-methylpyrimidin-4-ol is managed in a way that prioritizes safety, regulatory compliance, and environmental responsibility.

References

  • NHS Pharmaceutical Quality Assurance Committee. (2018). Guideline for the use of personal protective equipment (PPE) when handling Cytotoxic Therapy, Cytotoxic Waste or managing spilla. Available at: [Link]

  • Canadian Society of Hospital Pharmacists. (2018). Safe handling of cytotoxics: guideline recommendations. PMC. Available at: [Link]

  • Environmental Marketing Services. (2024, June 17). Chemistry Lab Waste Disposal. Available at: [Link]

  • Canterbury District Health Board. (2019, January). Safe Handling and Waste Management of Cytotoxic Drugs. Available at: [Link]

  • MedLab. (2019, June 15). Laboratory Waste Management: The New Regulations. Available at: [Link]

  • American Chemical Society (ACS). Regulation of Laboratory Waste. Available at: [Link]

  • U.S. Environmental Protection Agency (EPA). (2025, November 25). Regulations for Hazardous Waste Generated at Academic Laboratories. Available at: [Link]

  • Cleanroom Technology. Handling cytotoxic material. Available at: [Link]

  • University of Pennsylvania, Environmental Health and Radiation Safety. (2003, February 15). LABORATORY CHEMICAL WASTE MANAGEMENT GUIDELINES. Available at: [Link]

  • Washington State University. Pyridine Standard Operating Procedure. Available at: [Link]

  • ADAMA. Safety Data Sheet: PB ROPES (PB-ROPE L). Available at: [Link]

Sources

Handling

Personal protective equipment for handling 6-Chloro-5-iodo-2-methylpyrimidin-4-ol

Part 1: Executive Safety Summary Compound Identity: Chemical Name: 6-Chloro-5-iodo-2-methylpyrimidin-4-ol[1][2] Synonyms: 6-Chloro-4-hydroxy-5-iodo-2-methylpyrimidine; 4-Chloro-5-iodo-6-hydroxy-2-methylpyrimidine[1] CAS...

Author: BenchChem Technical Support Team. Date: February 2026

Part 1: Executive Safety Summary

Compound Identity:

  • Chemical Name: 6-Chloro-5-iodo-2-methylpyrimidin-4-ol[1][2]

  • Synonyms: 6-Chloro-4-hydroxy-5-iodo-2-methylpyrimidine; 4-Chloro-5-iodo-6-hydroxy-2-methylpyrimidine[1]

  • CAS Registry Number: 111079-42-6 (Note: Tautomers may vary in catalog listings)[1]

  • Physical State: Solid (typically off-white to pale yellow powder)[1]

Operational Directive: This guide defines the safety architecture for handling 6-Chloro-5-iodo-2-methylpyrimidin-4-ol. As a halogenated heterocyclic intermediate, this compound possesses distinct reactivity profiles—specifically the labile C-I bond intended for cross-coupling reactions (e.g., Suzuki-Miyaura, Sonogashira).[1] This same reactivity necessitates a Band 3 Containment Strategy (Potent/Irritant) until specific toxicological data proves otherwise.

Core Hazards (GHS Classification - Extrapolated from Analogs):

  • H315: Causes skin irritation.[3][4][5][6]

  • H319: Causes serious eye irritation.[3][4][5][6]

  • H335: May cause respiratory irritation.[4][5][6][7]

  • Precautionary Note: Due to the iodine substitution, potential for skin sensitization and increased lipophilicity (absorption) exists. Treat as Harmful if Swallowed (H302) .[6][7]

Part 2: Personal Protective Equipment (PPE) Matrix

The following matrix moves beyond generic advice, tailoring protection to the specific physical state and scale of operation.

Operational Scale Task Description Hand Protection Respiratory Protection Body/Eye Protection
Analytical (<100 mg)Weighing, NMR prep, TLC spottingSingle Nitrile (0.11 mm min).[1] Rationale: Low solvent volume, minimal permeation risk.Fume Hood (Face velocity: 0.5 m/s). If hood unavailable: N95/P2 mask.Lab coat, Safety Glasses with side shields.[8]
Preparative (100 mg - 10 g)Reagent setups, solid transfer, quenchingDouble Nitrile or Nitrile + Laminate (if using DCM/THF).[1] Rationale: Halogenated solvents often used with this substrate permeate nitrile quickly.Fume Hood Mandatory . Sash at working height.Lab coat (buttoned), Safety Goggles (indirect vent).
Cleanup/Spill Waste consolidation, spill remediationDouble Nitrile (Long cuff). Rationale: High risk of direct contact with concentrated mother liquors.Half-face Respirator (P100/OV cartridges) if outside hood.[1]Tyvek sleeves or apron recommended over lab coat.

Part 3: Operational Protocol & Logic

Storage & Retrieval
  • Protocol: Store at 2–8°C under inert atmosphere (Argon/Nitrogen).

  • Scientific Causality: The C-I bond is photosensitive and thermally labile. Degradation leads to the release of free iodine (

    
    ) and HCl, which can corrode septum seals and increase inhalation toxicity upon opening.
    
  • Action: Allow the container to equilibrate to room temperature inside a desiccator before opening to prevent condensation, which accelerates hydrolysis of the chloro-substituent.

Weighing & Transfer (The Critical Control Point)
  • Protocol: Use an analytical balance inside a Static-Dissipative Balance Enclosure or a Fume Hood.[1]

  • Scientific Causality: Pyrimidine derivatives are often electrostatic powders. Static discharge can cause "particle flight," leading to invisible surface contamination.

  • Action: Use an antistatic gun or ionizer bar during transfer. Place a dark surface (e.g., black weighing paper) under the boat to visualize spilled white powder immediately.

Reaction Monitoring
  • Protocol: When taking aliquots for LCMS/TLC, quench the sample inside the hood before transport.

  • Scientific Causality: The intermediate is likely dissolved in organic solvents (DMF, DMSO, or DCM). Transporting unsealed, active reaction mixtures exposes the lab to both solvent vapors and the dissolved sensitizer.

Part 4: Visualization of Safety Logic

Figure 1: PPE Selection Decision Tree

This logic gate ensures researchers select the correct PPE based on the physical state of the contaminant.

PPE_Logic Start Start: Handling 6-Chloro-5-iodo-2-methylpyrimidin-4-ol StateCheck What is the Physical State? Start->StateCheck Solid Solid / Powder StateCheck->Solid Dry Powder Liquid Solution / Mother Liquor StateCheck->Liquid Dissolved QuantityCheck Quantity > 1 gram? Solid->QuantityCheck SolventCheck Solvent = DCM or DMF? Liquid->SolventCheck Level1 LEVEL 1 PPE: Single Nitrile Gloves Safety Glasses Fume Hood QuantityCheck->Level1 No (<1g) Level2 LEVEL 2 PPE: Double Nitrile Gloves Safety Goggles Respirator Ready QuantityCheck->Level2 Yes (>1g) SolventCheck->Level2 Standard Solvents Level3 LEVEL 3 PPE: Laminate Gloves (Silver Shield) Tyvek Sleeves Face Shield + Goggles SolventCheck->Level3 Permeating Solvents (DCM)

Caption: Decision logic for PPE selection based on physical state and solvent permeability risks.

Figure 2: Operational Workflow & Waste Stream

Visualizing the lifecycle of the compound to prevent cross-contamination.

Workflow Storage Cold Storage (2-8°C, Dark) Equilibration Warm to RT (Desiccator) Storage->Equilibration Prevent Hydrolysis Weighing Weighing (Static Control) Equilibration->Weighing Inside Hood Reaction Reaction (Fume Hood) Weighing->Reaction Transfer WasteSolid Solid Waste (Halogenated) Weighing->WasteSolid Contaminated Paper/Gloves Quench Quench/Workup Reaction->Quench WasteLiquid Liquid Waste (Halogenated Organic) Quench->WasteLiquid Mother Liquor

Caption: Operational lifecycle emphasizing the segregation of halogenated waste streams.[1]

Part 5: Disposal Strategy (Halogenated Protocol)

Disposal is the final step of safety. Because this molecule contains both Chlorine and Iodine, it must not be mixed with general organic waste.

  • Segregation:

    • Liquid Waste: Collect in a carboy specifically labeled "Halogenated Organic Waste."

    • Why: Incineration of halogenated compounds requires higher temperatures and scrubbers to neutralize acidic gases (HCl, HI). Mixing this with non-halogenated waste (like Acetone/Methanol) complicates the disposal facility's processing and violates EPA/local regulations [1].

  • Solid Waste:

    • Contaminated gloves, weighing boats, and paper towels must go into "Hazardous Solid Waste" (often yellow bags/bins), not regular trash.

  • Container Rinsing:

    • Triple rinse empty reagent bottles with a compatible solvent (e.g., DMSO or Acetone) and add the rinsate to the Halogenated Liquid Waste stream before defacing the label and discarding the glass.

Part 6: Emergency Response

  • Eye Contact: Immediately flush with water for 15 minutes.[3][5][8][9][10] The iodine content can cause corneal staining/damage. Consult an ophthalmologist [2].

  • Skin Contact: Wash with soap and water.[3][4][5][6][8][9][10] Do not use alcohol/ethanol for immediate washing, as this may increase the solubility and absorption of the compound through the dermis.

  • Spill (<5g):

    • Evacuate immediate area.[3][6][10]

    • Don Level 2 PPE (Double gloves, goggles).

    • Cover powder with a damp paper towel (to prevent dust generation) or use an absorbent pad for solutions.

    • Wipe surface with a mild detergent solution.

References

  • United States Environmental Protection Agency (EPA). Resource Conservation and Recovery Act (RCRA) Regulations for Hazardous Waste Identification. Washington, D.C. [Link][1]

  • National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 136034041, 6-Chloro-5-methylpyrimidin-4(1H)-one (Analogous Hazard Data).[1] Retrieved October 26, 2025. [Link]

  • Occupational Safety and Health Administration (OSHA). Laboratory Safety Guidance. [Link]

Sources

Retrosynthesis Analysis

One-step AI retrosynthesis routes and strategy settings for this compound.

Method

Feasible Synthetic Routes

Route proposals generated from BenchChem retrosynthesis models.

Back to Product Page

AI-Powered Synthesis Planning: Our tool employs Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, and Template_relevance Reaxys_biocatalysis models to predict feasible routes.

One-Step Synthesis Focus: Designed for one-step synthesis suggestions with concise route output.

Accurate Predictions: Uses PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, and REAXYS_BIOCATALYSIS data sources.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
6-Chloro-5-iodo-2-methylpyrimidin-4-ol
Reactant of Route 2
6-Chloro-5-iodo-2-methylpyrimidin-4-ol
© Copyright 2026 BenchChem. All Rights Reserved.